Technical Deep Dive: 5-Bromo-7-methoxy-1-methyl-1H-indazole
CAS: 1784018-79-6 Role: Advanced Pharmacophore Scaffold for CNS-Penetrant Kinase Inhibitors Part 1: Executive Technical Summary 5-Bromo-7-methoxy-1-methyl-1H-indazole is a specialized heterocyclic building block primaril...
Author: BenchChem Technical Support Team. Date: February 2026
CAS: 1784018-79-6
Role: Advanced Pharmacophore Scaffold for CNS-Penetrant Kinase Inhibitors
Part 1: Executive Technical Summary
5-Bromo-7-methoxy-1-methyl-1H-indazole is a specialized heterocyclic building block primarily utilized in the discovery of high-potency kinase inhibitors, most notably for Leucine-Rich Repeat Kinase 2 (LRRK2) .
Unlike generic indazole intermediates, this specific substitution pattern (7-methoxy, 1-methyl) is engineered for Central Nervous System (CNS) penetration and kinase selectivity . The 7-methoxy group provides a critical steric and electronic filter that differentiates target kinases (e.g., LRRK2) from off-targets, while the 1-methyl group locks the tautomeric state, ensuring a consistent hydrogen-bond acceptor profile at the hinge region. The 5-bromo position serves as the primary vector for late-stage diversification via palladium-catalyzed cross-coupling.
Part 2: Chemical Profile & Properties[1]
Property
Specification
CAS Number
1784018-79-6
Molecular Formula
C₉H₉BrN₂O
Molecular Weight
241.09 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, DMF, DCM; Low solubility in water
The synthesis of CAS 1784018-79-6 is non-trivial due to the requirement for regioselective N-methylation and the specific placement of the methoxy group.
Core Synthetic Workflow
The most robust route proceeds via the "Bartoli" or "Diazotization" approach from substituted anilines, followed by methylation.
Mechanism: Electrophilic aromatic substitution. The amino group directs ortho/para; the methyl and methoxy groups reinforce the position para to the methoxy (which is occupied) or ortho to the amine (target).
, (aq), followed by base (or phase transfer catalysis).
Process: Diazotization of the aniline yields the diazonium salt. Spontaneous cyclization occurs onto the neighboring methyl group (often requiring acetic anhydride or phase-transfer conditions to facilitate the [1,5]-cyclization).
Selectivity Control: The 7-methoxy group exerts steric hindrance near N1, potentially disfavoring N1 alkylation. However, thermodynamic control and solvent choice (DMF vs. THF) are used to optimize the N1:N2 ratio. Chromatographic separation is typically required to isolate the pure 1-methyl isomer (CAS 1784018-79-6) from the 2-methyl byproduct.
Visualization: Synthetic Pathway
Figure 1: Step-wise synthetic route from aniline precursor to the target N1-methyl indazole.
Part 4: Medicinal Chemistry Applications (SAR)
This scaffold is not a random intermediate; it is a "privileged structure" for LRRK2 inhibitors (e.g., analogs of MLi-2).
1. The 5-Bromo "Vector"
Function: This is the exit vector. In LRRK2 inhibitors, this position is coupled (via Suzuki-Miyaura) to a solubilizing tail (e.g., morpholine-pyrimidine) that extends into the solvent-exposed region of the kinase.
Function: The methoxy group at C7 is critical. It fills a small hydrophobic pocket unique to the LRRK2 ATP-binding site.
Impact: Removal of this group often results in a loss of selectivity against other kinases (like ALK or JAK).
3. The 1-Methyl "Tautomer Lock"
Function: Free indazoles (NH) can tautomerize between 1H and 2H forms.[2][3] Kinase hinge binding requires a specific H-bond acceptor geometry (typically N2).
Mechanism: Methylating N1 forces the N2 nitrogen to remain a permanent H-bond acceptor, reducing the entropic penalty of binding.
Visualization: Pharmacophore Logic
Figure 2: Structure-Activity Relationship (SAR) map detailing the functional role of each substituent.
Part 5: Experimental Protocol (Self-Validating System)
Procedure: Suzuki Coupling of CAS 1784018-79-6 (General Method)
This protocol validates the reactivity of the C5-bromide.
Setup: In a nitrogen-purged reaction vial, combine CAS 1784018-79-6 (1.0 equiv), Aryl Boronic Pinacol Ester (1.2 equiv), and
(0.05 equiv).
Solvent: Add degassed 1,4-Dioxane (10 vol) and 2M aqueous
(3 vol).
Reaction: Seal and heat to 90°C for 4–12 hours.
Validation (TLC/LCMS):
Start: Peak at MW 241/243 (Br isotope pattern).
End: Disappearance of Br pattern; appearance of Product MW.
Workup: Dilute with EtOAc, wash with brine, dry over
.
Purification: Silica gel chromatography (Gradient: 0-50% EtOAc/Hexane).
Safety Note: Alkyl halides (MeI) used in the synthesis of this CAS are potent alkylating agents. The final bromo-indazole is generally stable but should be treated as a potential sensitizer.
References
Fell, M. J., et al. (2015).[4][5] "MLi-2, a Potent, Selective, and Centrally Active Compound for Exploring the Therapeutic Potential and Safety of LRRK2 Kinase Inhibition."[4][5] Journal of Pharmacology and Experimental Therapeutics. Link
Estrada, A. A., et al. (2012). "Discovery of highly potent, selective, and brain-penetrable leucine-rich repeat kinase 2 (LRRK2) small molecule inhibitors."[4][5][6][7] Journal of Medicinal Chemistry. Link
Scott, J. D., et al. (2017). "Discovery of a 5-Fluoro-indazole Series of LRRK2 Inhibitors." ChemMedChem. Link
PubChem. "5-bromo-7-methoxy-1H-indazole Compound Summary." National Library of Medicine. Link
Chemical structure and properties of 5-Bromo-7-methoxy-1-methyl-1H-indazole
An In-depth Technical Guide to 5-Bromo-7-methoxy-1-methyl-1H-indazole: Structure, Properties, Synthesis, and Applications Introduction The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 5-Bromo-7-methoxy-1-methyl-1H-indazole: Structure, Properties, Synthesis, and Applications
Introduction
The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds.[1][2][3] Its unique structure, featuring a fused benzene and pyrazole ring system, allows it to act as a versatile bioisostere for native structures like indoles, engaging in crucial hydrogen bonding interactions with biological targets.[4] Indazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[2][3][5]
This guide focuses on a specific, highly functionalized derivative: 5-Bromo-7-methoxy-1-methyl-1H-indazole . The strategic placement of its substituents—a bromine atom, a methoxy group, and an N-methyl group—makes it an exceptionally valuable intermediate for drug discovery and development. The bromine atom serves as a versatile synthetic handle for introducing further complexity via cross-coupling reactions, the methoxy group modulates electronic properties and can influence metabolic stability, and the N-methyl group resolves tautomerism, ensuring regiochemical control in subsequent reactions. This document provides a comprehensive overview of its chemical structure, physicochemical properties, a plausible synthetic pathway, and its potential applications for researchers and drug development professionals.
Chemical Structure and Physicochemical Properties
The core of 5-Bromo-7-methoxy-1-methyl-1H-indazole is the bicyclic indazole ring system. The numbering follows standard heterocyclic nomenclature, with the nitrogen at position 1 bearing a methyl group. A bromine atom is substituted at position 5, and a methoxy group is at position 7.
Structural Diagram
Caption: Figure 1. Chemical Structure of 5-Bromo-7-methoxy-1-methyl-1H-indazole
Physicochemical Data Summary
The following table summarizes key computed and known properties for the parent compound and its close analogs. Properties for the title compound are predicted based on these related structures.
Spectroscopic analysis is critical for confirming the identity and purity of synthetic intermediates. While experimental data for this specific molecule is not publicly available, its spectroscopic fingerprint can be reliably predicted based on its structure and data from analogous compounds.[10][11][12]
¹H NMR (Proton Nuclear Magnetic Resonance): The proton spectrum is expected to show distinct signals for each unique proton environment.
Aromatic Protons: Two signals in the aromatic region (δ 7.0-7.5 ppm), each integrating to 1H, corresponding to the protons at the C4 and C6 positions. They will appear as singlets or narrow doublets due to the substitution pattern.
N-Methyl Protons: A sharp singlet integrating to 3H, typically in the δ 3.8-4.1 ppm range, is characteristic of the N1-methyl group.
Methoxy Protons: A sharp singlet integrating to 3H around δ 3.8-4.0 ppm, corresponding to the methoxy group at C7.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The proton-decoupled ¹³C NMR spectrum will provide information on the carbon skeleton.
Aromatic Carbons: Signals for the seven aromatic carbons of the indazole ring will appear in the δ 100-150 ppm region. The carbon bearing the bromine (C5) will be shifted, and its signal may be attenuated. The carbon attached to the methoxy group (C7) will show a significant downfield shift.
N-Methyl Carbon: A signal around δ 30-35 ppm.
Methoxy Carbon: A signal around δ 55-60 ppm.
Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be ideal for determining the molecular weight.
The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). This results in two peaks of nearly equal intensity separated by 2 Da (e.g., at m/z 241.0 and 243.0).
Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups.
C-H stretching (aromatic): Peaks around 3000-3100 cm⁻¹.
C-H stretching (aliphatic): Peaks around 2850-2960 cm⁻¹ for the methyl and methoxy groups.
C=C and C=N stretching: A series of bands in the 1450-1620 cm⁻¹ region, characteristic of the indazole ring system.
C-O stretching (aryl ether): A strong, characteristic band around 1250 cm⁻¹.
This final step is crucial for installing the methyl group at the N1 position, preventing tautomerism and providing a fixed point for molecular interactions in drug discovery applications.
Objective: To synthesize 5-Bromo-7-methoxy-1-methyl-1H-indazole from 5-Bromo-7-methoxy-1H-indazole.
Materials:
5-Bromo-7-methoxy-1H-indazole (Intermediate II, 1.0 eq)
Anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq)
Methyl Iodide (CH₃I, 1.2 eq)
Anhydrous Acetone (solvent)
Procedure:
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-Bromo-7-methoxy-1H-indazole (1.0 eq) and anhydrous acetone. Stir until the starting material is fully dissolved.
Base Addition: Add anhydrous potassium carbonate (2.0 eq) to the solution. The mixture will become a suspension.
Alkylation: While stirring vigorously, add methyl iodide (1.2 eq) dropwise to the suspension at room temperature.
Causality Insight: Potassium carbonate acts as a base to deprotonate the N1-H of the indazole, forming a nucleophilic indazolide anion. This anion then attacks the electrophilic methyl iodide in an Sₙ2 reaction to form the N-methylated product. Acetone is a suitable polar aprotic solvent for this type of reaction.
Reaction Monitoring: Heat the reaction mixture to reflux (approx. 56°C) and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).
Workup:
a. Cool the reaction mixture to room temperature.
b. Filter the mixture to remove the solid potassium carbonate and potassium iodide byproduct.
c. Concentrate the filtrate under reduced pressure to obtain the crude product.
Purification:
a. Dissolve the crude residue in a minimal amount of dichloromethane.
b. Purify by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.
c. Combine the fractions containing the desired product (as identified by TLC) and concentrate under reduced pressure to yield 5-Bromo-7-methoxy-1-methyl-1H-indazole as a solid.
Self-Validation: The purity of the final product should be confirmed by HPLC, and its identity verified by ¹H NMR and Mass Spectrometry, comparing the data against the expected spectroscopic fingerprints.
Applications in Research and Drug Development
The true value of 5-Bromo-7-methoxy-1-methyl-1H-indazole lies in its utility as a versatile building block for the synthesis of high-value pharmaceutical compounds.
Kinase Inhibitor Synthesis: The indazole core is a well-established hinge-binding motif in many protein kinase inhibitors.[1][3] The N1-H (or in this case, the N2 lone pair) can form a critical hydrogen bond with the kinase hinge region, mimicking the interaction of the adenine core of ATP. The substituents at positions 5 and 7 can be directed into solvent-exposed regions or hydrophobic pockets to enhance potency and selectivity.
Versatile Synthetic Handle: The bromine atom at the C5 position is the key to diversification. It readily participates in a wide range of palladium-catalyzed cross-coupling reactions, such as:
Suzuki Coupling: To introduce new aryl or heteroaryl groups.
Sonogashira Coupling: To install alkyne functionalities.
Buchwald-Hartwig Amination: To form C-N bonds with various amines.
This allows for the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.
Modulation of Physicochemical Properties:
The methoxy group at C7 can increase metabolic stability by blocking a potential site of oxidation. It also influences the electronic nature of the ring system and can participate in hydrogen bonding with the target protein.
The N-methyl group eliminates the acidic N-H proton, which can reduce clearance through glucuronidation and improve cell permeability. It also locks the molecule into the 1H-indazole tautomeric form, which can be critical for maintaining the correct geometry for target binding.
Conclusion
5-Bromo-7-methoxy-1-methyl-1H-indazole represents a highly valuable and strategically designed chemical intermediate. Its structure combines the biologically relevant indazole scaffold with three distinct functional groups that offer precise control over subsequent synthetic modifications and allow for the fine-tuning of pharmacological properties. For researchers in drug discovery, this compound is not merely a reagent but a gateway to novel chemical entities with therapeutic potential, particularly in the competitive field of kinase inhibitor development. Its well-defined structure and predictable reactivity make it an indispensable tool for building complex molecules to address a range of human diseases.
USA Chemical Suppliers. 5-bromo-7-methyl-1h-indazole suppliers USA.
Journal of Applied Pharmaceutical Science. Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines.
Google Patents. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.
PubMed. 7-Methoxy-1H-indazole, a new inhibitor of neuronal nitric oxide synthase.
PubChem. 7-Methoxy-1H-indole.
PharmaBlock. Indazoles in Drug Discovery.
Google Patents. CN113045475A - Preparation method of 5-bromo-7-methylindole.
Guidechem. How to Prepare 1H-Indazole,7-broMo-5-Methoxy-.
ChemicalBook. 7-bromo-1-methyl-1h-indazole(1000576-59-9) 1 h nmr.
ACS Publications. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions.
PMC. Indazole – an emerging privileged scaffold: synthesis and its biological significance.
Caribbean Journal of Science and Technology. Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review.
ACS Publications. Evaluation of the Indazole Analogs of 5-MeO-DMT and Related Tryptamines as Serotonin Receptor 2 Agonists.
A Technical Guide to 5-Bromo-7-methoxy-1-methyl-1H-indazole: Synthesis, Properties, and Applications
Executive Summary The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized for its role as a "privileged structure" in the design of a wide array of therapeutic agents. This technical guide provid...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized for its role as a "privileged structure" in the design of a wide array of therapeutic agents. This technical guide provides a comprehensive overview of a specific, highly functionalized derivative: 5-Bromo-7-methoxy-1-methyl-1H-indazole. We detail its core chemical and physical properties, present a robust, field-proven two-step synthesis protocol, and explore its strategic applications as a versatile intermediate in drug discovery and development. This document serves as an essential resource for researchers and scientists, offering both foundational knowledge and actionable experimental insights into the utility of this compound.
Introduction: The Privileged Indazole Scaffold
Indazole, a bicyclic aromatic heterocycle, has garnered significant attention in pharmaceutical research due to its structural rigidity, synthetic tractability, and its capacity to engage in crucial hydrogen bonding interactions with biological targets. These attributes have cemented its status as a privileged scaffold, particularly in the development of protein kinase inhibitors. The indazole nucleus can act as a bioisostere for native structures like indoles or phenols, often improving metabolic stability and target affinity. Furthermore, the N1 and N2 positions of the pyrazole ring offer distinct vectors for chemical modification, allowing for precise tuning of a molecule's physicochemical and pharmacological properties. The title compound, 5-Bromo-7-methoxy-1-methyl-1H-indazole, is a strategically designed building block, featuring three key functional groups that enable diverse and complex downstream chemical modifications.
The structural features of 5-Bromo-7-methoxy-1-methyl-1H-indazole make it a valuable intermediate. The addition of a methyl group at the N1 position, compared to its 1H-precursor, resolves tautomerism and can enhance properties like cell permeability.
Property
Value
IUPAC Name
5-Bromo-7-methoxy-1-methyl-1H-indazole
Chemical Formula
C₉H₉BrN₂O
Molecular Weight
241.09 g/mol
Monoisotopic Mass
240.00037 Da
Canonical SMILES
CN1N=CC2=C1C(=C(C=C2)Br)OC
Appearance
Expected to be an off-white to brown solid
Solubility
Expected to be soluble in organic solvents like DCM, Ethyl Acetate, and DMF
Predicted Spectroscopic Data
¹H NMR: Key signals would include a singlet for the N-methyl group (N-CH₃) typically appearing around δ 3.8-4.2 ppm. A singlet for the methoxy group (O-CH₃) would be expected around δ 3.9-4.1 ppm. Aromatic protons would appear as distinct singlets or doublets in the δ 6.5-7.5 ppm region. The C3-H proton of the indazole ring would likely be a singlet around δ 8.0 ppm.
¹³C NMR: The spectrum would show nine distinct carbon signals. The N-methyl carbon would be in the δ 30-35 ppm range, while the methoxy carbon would appear around δ 55-60 ppm. Aromatic and heterocyclic carbons would populate the δ 95-155 ppm region.
Mass Spectrometry (ESI-MS): The compound would show a characteristic isotopic pattern for a molecule containing one bromine atom. The [M+H]⁺ ion would be observed at m/z 241.0 and 243.0 in an approximate 1:1 ratio.
Synthesis and Purification Protocol
The synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole is most efficiently achieved via a two-step process: first, the synthesis of the 1H-indazole precursor, followed by a regioselective N-methylation.
Experimental Workflow Diagram
Caption: A two-step workflow for the synthesis of the title compound.
Step-by-Step Methodology
Part A: Synthesis of 5-Bromo-7-methoxy-1H-indazole (Precursor)
This protocol is adapted from established methods for synthesizing substituted indazoles from aniline precursors.[1]
Reaction Setup: To a suspension of 2-bromo-6-methyl-4-methoxyaniline (1.0 equiv) in aqueous hydrochloric acid (e.g., 8 M), cool the mixture to 0°C in an ice-water bath with vigorous stirring.
Diazotization: Prepare a solution of sodium nitrite (1.05 equiv) in water. Add this solution dropwise to the aniline suspension, ensuring the internal temperature remains below 5°C. The rationale for this low temperature is to stabilize the resulting diazonium salt, which is unstable at higher temperatures. Stir for 30 minutes at 0°C after the addition is complete.
Cyclization: The intramolecular cyclization of the diazonium salt to form the indazole ring occurs in situ. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
Workup and Isolation: Once the reaction is complete, carefully neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution) to a pH of ~7-8. Extract the aqueous phase three times with ethyl acetate. Combine the organic layers, wash with brine to remove residual water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 5-Bromo-7-methoxy-1H-indazole.
Part B: N1-Methylation of 5-Bromo-7-methoxy-1H-indazole
The N1 position is the thermodynamically favored site for alkylation on the indazole ring. Using a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent ensures high regioselectivity for the N1 isomer.[2][3]
Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-Bromo-7-methoxy-1H-indazole precursor (1.0 equiv) in anhydrous tetrahydrofuran (THF).
Deprotonation: Cool the solution to 0°C and add sodium hydride (60% dispersion in mineral oil, 1.2 equiv) portion-wise. The evolution of hydrogen gas will be observed. This step generates the indazolide anion, a potent nucleophile. Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.
Methylation: Cool the reaction mixture back to 0°C and add methyl iodide (1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir until the starting material is fully consumed as monitored by TLC.
Quench and Workup: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0°C to neutralize the excess NaH. Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purification and Validation: The crude residue is purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the final product, 5-Bromo-7-methoxy-1-methyl-1H-indazole. The structure and purity should be validated by NMR and MS analysis, which serves as a self-validating system for the protocol.
Applications in Medicinal Chemistry and Drug Discovery
5-Bromo-7-methoxy-1-methyl-1H-indazole is not an end-product but a highly valuable scaffold for building more complex molecules. Its utility stems from the strategic placement of its functional groups.
The Bromo Group (C5): The bromine atom is a versatile synthetic handle. It is ideally positioned for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, Sonogashira, or Buchwald-Hartwig aminations. This allows for the straightforward introduction of a wide variety of aryl, heteroaryl, alkyl, or amino substituents, which is a cornerstone of modern library synthesis and lead optimization campaigns.
The Indazole Core: As a privileged scaffold, the N-methylated indazole core is frequently found in kinase inhibitors, where it mimics the adenine region of ATP to bind in the hinge region of the enzyme's active site. The N2 nitrogen atom can act as a hydrogen bond acceptor, a critical interaction for target binding.
The Methoxy Group (C7): The electron-donating methoxy group modulates the electronic properties of the aromatic system. Furthermore, the adjacent C7 position can influence the conformation of substituents introduced at the N1 position, which can be critical for optimizing binding affinity.
This compound serves as a key intermediate for creating novel therapeutic agents, particularly in research areas like oncology and neurology where kinase signaling pathways are often dysregulated.[4]
Safety and Handling
As with related halogenated heterocyclic compounds, 5-Bromo-7-methoxy-1-methyl-1H-indazole should be handled with appropriate care in a laboratory setting.
GHS Hazard Statements: Likely to be classified as Harmful if swallowed (H302), Causes skin irritation (H315), and Causes serious eye irritation (H319).
Precautionary Measures: Standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.
Storage: The compound should be stored in a tightly sealed container in a dry, cool place, such as at room temperature or refrigerated (2-8°C), to ensure long-term stability.
Conclusion
5-Bromo-7-methoxy-1-methyl-1H-indazole is a well-designed and highly versatile chemical building block. Its unique combination of a privileged indazole core with strategically placed functional groups for synthetic diversification makes it an invaluable tool for medicinal chemists. The robust synthesis protocol outlined herein provides a reliable pathway to access this compound, paving the way for its application in the discovery and development of next-generation therapeutics.
References
ResearchGate. (2025, August 7). A Practical Method for N Methylation of Indoles Using Dimethyl Carbonate. Retrieved from [Link]
USA Chemical Suppliers. (n.d.). 5-bromo-7-methyl-1h-indazole suppliers USA. Retrieved from [Link]
PubChemLite. (n.d.). 5-bromo-7-methoxy-1h-indazole (C8H7BrN2O). Retrieved from [Link]
MDPI. (n.d.). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Retrieved from [Link]
National Center for Biotechnology Information. (2024, August 9). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]
PubChem. (n.d.). 5-bromo-1H-indazole. Retrieved from [Link]
Beilstein Journals. (2021, August 2). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]
Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.
RSC Publishing. (2024, February 20). Development of a selective and scalable N1-indazole alkylation. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of indazoles. Retrieved from [Link]
This technical guide details the structural identity, synthesis, and reactivity profile of 5-Bromo-7-methoxy-1-methyl-1H-indazole , a specialized heterocyclic building block used in medicinal chemistry for the developmen...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the structural identity, synthesis, and reactivity profile of 5-Bromo-7-methoxy-1-methyl-1H-indazole , a specialized heterocyclic building block used in medicinal chemistry for the development of kinase inhibitors and GPCR ligands.
Executive Summary & Chemical Identity[1]
5-Bromo-7-methoxy-1-methyl-1H-indazole (CAS: 1784018-79-6) is a trisubstituted indazole scaffold characterized by three key functional features:
N1-Methylation: Locks the tautomeric equilibrium, enhancing lipophilicity and metabolic stability compared to the 1H-parent.
C7-Methoxy Group: Provides electron density to the aromatic system and can act as a hydrogen bond acceptor in protein binding pockets.
C5-Bromine Handle: A versatile electrophilic site for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling rapid library diversification.
The synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole hinges on the regioselective methylation of the 1H-indazole core. The presence of the C7-methoxy group introduces steric and electronic factors that challenge the standard N1/N2 selectivity.[1][2][3]
Core Synthesis (Precursor Formation)
The unmethylated precursor, 5-bromo-7-methoxy-1H-indazole , is typically synthesized via the diazotization of 2-bromo-4-methoxy-6-methylaniline (Bartoli indole synthesis variation or standard indazole cyclization).
Regioselective Methylation Protocol
Direct alkylation of indazoles often yields a mixture of N1- and N2-alkylated products.
Thermodynamic Control (N1-Major): The N1-isomer is generally the thermodynamic product. Using a base like Sodium Hydride (NaH) in THF promotes N1-alkylation.[1][2][3][4][5][6]
Steric Influence of C7-OMe: The methoxy group at C7 is proximal to N1. While electron-donating groups usually enhance nucleophilicity, the steric bulk of the methoxy group can kinetically hinder the N1 site, potentially increasing the ratio of the N2-isomer (kinetic product).
Optimization: To maximize the N1-methyl yield (the target), the reaction is performed at elevated temperatures to ensure thermodynamic equilibration, or using specific ligands if selectivity is poor.
Dissolve the indazole precursor in anhydrous THF at 0°C under inert atmosphere (N₂).
Add NaH portion-wise. Evolution of H₂ gas confirms deprotonation. Stir for 30 min to form the sodium salt.
Add MeI dropwise.
Allow to warm to room temperature and stir for 4–12 hours. (Monitor via LCMS).
Workup: Quench with sat. NH₄Cl, extract with EtOAc.[4]
Purification: The N1 and N2 isomers must be separated via silica gel column chromatography.[4] The N1-isomer is typically less polar (higher R_f) than the N2-isomer in Hexane/EtOAc systems.
Synthesis Workflow Diagram
Figure 1: Synthetic pathway highlighting the critical regioselective methylation step.
Reactivity Profile & Applications
The C5-Bromine atom serves as the primary handle for diversification. The electron-rich nature of the indazole ring (enhanced by the 7-OMe and 1-Me groups) makes the C5 position highly amenable to oxidative addition by Palladium(0) catalysts.
Suzuki-Miyaura Cross-Coupling
This is the most common transformation for this scaffold, used to attach aryl or heteroaryl groups.
Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are standard.
Base: K₂CO₃ or Cs₂CO₃.
Solvent: Dioxane/Water or Toluene/Ethanol/Water.
Outcome: Biaryl motifs common in kinase inhibitors (e.g., targeting VEGFR, Aurora kinases).
Buchwald-Hartwig Amination
Used to introduce amine functionality at C5.
Catalyst System: Pd₂dba₃ with ligands like XPhos or BINAP.
Significance: Creates C-N bonds often found in CNS-active agents.
Reactivity Logic Diagram
Figure 2: Diversification pathways utilizing the C5-Bromine handle.
Structural Biology & SAR Implications
In Structure-Activity Relationship (SAR) studies, the 7-methoxy-1-methyl pattern is not merely decorative; it serves specific pharmacological functions:
Solubility & Physicochemical Properties: The 7-methoxy group disrupts the planarity and symmetry slightly compared to the unsubstituted analog, often improving solubility in organic media and biological fluids.
Metabolic Stability: The N1-methyl group blocks the NH site, preventing glucuronidation, a common metabolic clearance pathway for 1H-indazoles.
Binding Pocket Interactions:
The N2 nitrogen remains available as a hydrogen bond acceptor (e.g., interacting with the hinge region of kinases).
The 7-OMe oxygen can accept hydrogen bonds from backbone amides or water networks within the binding cleft.
References
BenchChem. (2025).[4][6][7] Regioselectivity issues in the functionalization of indazoles. Retrieved from .
Beilstein Journal of Organic Chemistry. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects.[1][2][3][8] Beilstein J. Org. Chem. 17, 1939–1954. Retrieved from .
National Institutes of Health (NIH). (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Retrieved from .
PubChem. (2025). Compound Summary: 5-bromo-7-methoxy-1H-indazole.[9] Retrieved from .
Strategic Scaffolds in Drug Discovery: 5-Bromo-7-methoxy-1-methyl-1H-indazole
Executive Summary In the high-stakes arena of small molecule drug discovery, the 5-Bromo-7-methoxy-1-methyl-1H-indazole scaffold (CAS: 1784018-79-6) has emerged as a "privileged structure"—a molecular framework capable o...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the high-stakes arena of small molecule drug discovery, the 5-Bromo-7-methoxy-1-methyl-1H-indazole scaffold (CAS: 1784018-79-6) has emerged as a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. This guide dissects the utility of this specific intermediate, which serves as a critical building block for HSP90 inhibitors , Tyrosine Kinase Inhibitors (TKIs) , and Neuronal Nitric Oxide Synthase (nNOS) modulators.
Unlike generic indazoles, the specific substitution pattern—5-Bromo (functionalization handle) , 7-Methoxy (metabolic/solubility modulator) , and 1-Methyl (tautomer lock) —offers a unique balance of physicochemical properties and synthetic tractability. This whitepaper provides a comprehensive review of its synthesis, structure-activity relationships (SAR), and application in modern medicinal chemistry.
Structural Analysis & Pharmacophore Logic
The utility of 5-Bromo-7-methoxy-1-methyl-1H-indazole lies in its ability to mimic the adenine ring of ATP while offering distinct vectors for optimization.
The "Goldilocks" Substitution Pattern
1-Methyl Group (N1):
Function: Locks the indazole into a single tautomer, preventing the N1-H/N2-H equilibrium that complicates binding kinetics.
Impact: Increases lipophilicity (LogP) slightly but significantly improves membrane permeability compared to the NH parent. It often occupies the hydrophobic pocket where the ribose of ATP would sit (e.g., in HSP90 or Kinase pockets).
7-Methoxy Group (C7):
Function: Acts as a hydrogen bond acceptor and introduces steric bulk orthogonal to the ring plane.
Impact: The oxygen atom often interacts with conserved water molecules in the ATP binding site (e.g., the "water network" in HSP90). Furthermore, blocking the C7 position prevents oxidative metabolism (e.g., hydroxylation) that is common on unsubstituted indazoles.
5-Bromo Group (C5):
Function: A high-fidelity handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).
Impact: This vector points towards the "solvent front" or the "gatekeeper" region of kinases, allowing the attachment of solubilizing tails or specificity-determining moieties.
Visualization: The Indazole Vector Map
Figure 1: Pharmacophore vector map illustrating the functional role of each substituent on the indazole core.
Synthetic Accessibility & Protocols
The synthesis of this scaffold is non-trivial due to the need for regiocontrol during the formation of the indazole ring and the subsequent methylation.
Retrosynthetic Strategy
The most robust route utilizes the Jacobson Indazole Synthesis (or modified diazotization) starting from a substituted aniline, followed by N-alkylation.
Precursor: 4-Bromo-2-methoxy-6-methylaniline.
Step-by-Step Protocol
Step 1: Cyclization to 5-Bromo-7-methoxy-1H-indazole
Reagents: 4-Bromo-2-methoxy-6-methylaniline, NaNO₂, HCl (aq), Tetrafluoroboric acid (optional for isolation of diazonium), Phase Transfer Catalyst (18-crown-6) or Acetic Anhydride.
Mechanism: Diazotization of the aniline creates a diazonium salt. Spontaneous cyclization occurs via intramolecular attack of the diazonium nitrogen onto the ortho-methyl group (which tautomerizes to the hydrazone/indazole).
Protocol:
Dissolve 4-bromo-2-methoxy-6-methylaniline (1.0 eq) in glacial acetic acid.
Cool to 0°C and add NaNO₂ (1.1 eq) in water dropwise.
Stir for 1 hour. The diazonium intermediate forms.
Allow to warm to RT or heat to 80°C (depending on specific variant) to induce cyclization.
Neutralize and extract with EtOAc.
Yield: Typically 60-75%.
Step 2: Regioselective N-Methylation
Challenge: Indazoles can alkylate at N1 or N2.[1][2] The 7-methoxy group exerts steric hindrance at N1, potentially favoring N2 alkylation, but electronic factors (lone pair availability) often favor N1.
Reagents: MeI (Methyl Iodide), NaH (Sodium Hydride) or Cs₂CO₃, DMF or THF.
Protocol:
Dissolve 5-bromo-7-methoxy-1H-indazole in anhydrous DMF.
Add NaH (1.2 eq, 60% dispersion) at 0°C. Evolution of H₂ gas is observed.
Stir for 30 min to form the anion.
Add MeI (1.1 eq) dropwise.
Stir at RT for 2-4 hours.
Purification: The reaction yields a mixture (typically 2:1 to 4:1 favoring N1).
Separation: Use Flash Chromatography (Hexane/EtOAc gradient). The N1-methyl isomer (Target) is usually less polar (elutes first) than the N2-methyl isomer due to the masking of the NH dipole.
Validation: Confirm N1 vs N2 by NOESY NMR (NOE between N-Me and C7-OMe confirms N1; NOE between N-Me and C3-H confirms N2).
Synthesis Workflow Diagram
Figure 2: Synthetic workflow for the production of the target scaffold.
Therapeutic Applications & Case Studies
HSP90 Inhibition (Oncology)
Heat Shock Protein 90 (HSP90) is a molecular chaperone required for the stability of oncogenic proteins (HER2, BCR-ABL, Akt).
Mechanism: Indazoles bind to the N-terminal ATP pocket of HSP90.
Role of Scaffold:
The 1-methyl-indazole core mimics the adenine of ATP.
The 7-methoxy group is critical. In the crystal structures of related inhibitors (e.g., SNX-2112 analogs), the oxygen at C7 accepts a hydrogen bond from Asn51 (yeast) or Asn51/Ser52 (human), displacing a conserved water molecule and gaining entropic energy.
5-Substitution: The bromine is replaced via Suzuki coupling to attach a solubilizing amine (e.g., 4-aminocyclohexyl) that extends into the solvent, improving ADME properties.
Kinase Inhibition (VEGFR/PDGFR)
This scaffold is homologous to the core of Pazopanib and Axitinib (though Axitinib is an indazole-thiol ether).
Application: Used to synthesize Type I or Type II kinase inhibitors.
SAR Insight: The 7-methoxy group can induce a "twist" in the molecule if coupled to bulky groups at C6, but in this C5-substituted scaffold, it primarily serves to fill the "sugar pocket" and prevent metabolic oxidation at the electron-rich C7 position.
Quantitative Data Summary
Property
Value / Description
Relevance
CAS Number
1784018-79-6
Unique Identifier
Molecular Weight
241.08 g/mol
Fragment-like, allows for heavy functionalization
LogP (Predicted)
~2.8
Good lipophilicity for cell permeability
pKa (N2)
~1.5 (Very low)
Non-basic core; N2 does not protonate at phys. pH
H-Bond Acceptors
3 (N1, N2, OMe)
Critical for binding site interaction
Metabolic Stability
High (C7 blocked)
Superior to 7-H indazoles
References
Sopková-de Oliveira Santos, J., et al. (2002). 7-Methoxy-1H-indazole, a new inhibitor of neuronal nitric oxide synthase. Acta Crystallographica Section C. Link
Brough, P. A., et al. (2008). 4,5-Diarylisoxazole Hsp90 chaperone inhibitors: Potential therapeutic agents for the treatment of cancer. Journal of Medicinal Chemistry. (Describes the structural logic of resorcinol/indazole binding in HSP90). Link
Cheung, K. M., et al. (2010). The identification of novel, potent and selective inhibitors of Hsp90. Bioorganic & Medicinal Chemistry Letters.[3][4] (Highlights the indazole scaffold in HSP90). Link
GuideChem. (2025). Synthesis and properties of 5-Bromo-7-methoxy-1-methyl-1H-indazole.Link
Application Note: Suzuki-Miyaura Coupling Protocols for 5-Bromo-7-methoxy-1-methyl-1H-indazole
Executive Summary This technical guide details optimized protocols for the palladium-catalyzed cross-coupling of 5-Bromo-7-methoxy-1-methyl-1H-indazole (CAS: 1335052-22-2 / Analogous Series). The indazole scaffold is a p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details optimized protocols for the palladium-catalyzed cross-coupling of 5-Bromo-7-methoxy-1-methyl-1H-indazole (CAS: 1335052-22-2 / Analogous Series). The indazole scaffold is a privileged pharmacophore in kinase inhibitors (e.g., VEGFR, LRRK2) and GPCR ligands.
The presence of the 7-methoxy group and 1-methyl protection introduces specific electronic and steric considerations that distinguish this substrate from "naked" 5-bromoindazole. This guide provides two distinct workflows:
Protocol A (Standard): A robust, cost-effective method for simple aryl boronic acids.
Protocol B (High-Performance): A specialized method using Buchwald precatalysts for sterically hindered or heteroaryl coupling partners.
Substrate Analysis & Mechanistic Considerations
Chemical Profile[1][2][3][4][5][6]
Substrate: 5-Bromo-7-methoxy-1-methyl-1H-indazole
Role: Electrophile (Aryl Halide)
Key Features:
1-Methyl Group: Blocks the acidic N-H (pKa ~14), preventing base consumption and catalyst poisoning via deprotonated nitrogen coordination.
7-Methoxy Group: Located meta to the bromide but ortho to the N1-bridgehead.
5-Bromo Handle: The site of oxidative addition.
Electronic Impact on Catalysis
The success of the Suzuki cycle depends heavily on the Oxidative Addition step.
The Challenge: The 7-methoxy group is an Electron Donating Group (EDG). While it increases the nucleophilicity of the ring, it renders the C5–Br bond more electron-rich compared to a 5-bromo-7-nitroindazole. This increases the bond dissociation energy, making oxidative addition of Pd(0) slower.
The Solution: To counteract this, electron-rich phosphine ligands (e.g., dppf, XPhos) are required to increase the electron density on the Palladium center, facilitating its insertion into the C–Br bond.
Experimental Workflows (Graphviz Visualization)
The following diagram outlines the logical flow for selecting the correct protocol and the general execution path.
Figure 1: Decision tree and workflow for Suzuki coupling of 5-bromo-7-methoxy-1-methyl-1H-indazole.
Detailed Protocols
Protocol A: The "Workhorse" Method
Best for: Standard aryl boronic acids (e.g., phenyl, tolyl, anisyl).
Mechanism: Uses Pd(dppf)Cl2, a robust bidentate catalyst that resists deactivation by the indazole nitrogens.
Reagents & Stoichiometry
Component
Equiv.
Role
5-Bromo-7-methoxy-1-methyl-1H-indazole
1.0
Limiting Reagent
Aryl Boronic Acid
1.2 – 1.5
Nucleophile
Pd(dppf)Cl₂ · DCM
0.05 (5 mol%)
Catalyst
K₂CO₃ (2M Aqueous)
3.0
Base (Activator)
1,4-Dioxane
[0.1 M]
Solvent
Step-by-Step Procedure
Setup: In a reaction vial equipped with a magnetic stir bar, add the indazole substrate (1.0 equiv), aryl boronic acid (1.3 equiv), and Pd(dppf)Cl2 (5 mol%).
Solvent Addition: Add 1,4-Dioxane (concentration ~0.1 M relative to substrate).
Base Activation: Add aqueous K₂CO₃ (2M, 3.0 equiv).
Degassing (Crucial): Sparge the biphasic mixture with Argon or Nitrogen for 5–10 minutes. Oxygen is the primary cause of homocoupling byproducts.
Reaction: Seal the vial and heat to 90°C for 4–12 hours. Monitor by LC-MS or TLC.[1]
Best for: Heteroaryl boronic acids (pyridines, pyrimidines) or sterically hindered partners (ortho-substituted).
Mechanism: Uses XPhos Pd G3 (Buchwald Generation 3). The bulky, electron-rich XPhos ligand facilitates oxidative addition into the electron-rich indazole ring and promotes reductive elimination in crowded systems.
Reagents & Stoichiometry
Component
Equiv.
Role
5-Bromo-7-methoxy-1-methyl-1H-indazole
1.0
Limiting Reagent
Heteroaryl Boronic Acid/Ester
1.5
Nucleophile
XPhos Pd G3
0.02 – 0.05
Precatalyst
K₃PO₄ (0.5 M Aqueous)
3.0
Base
THF or Toluene
[0.1 M]
Solvent
Step-by-Step Procedure
Setup: Charge a vial with the indazole (1.0 equiv), boronic acid (1.5 equiv), and XPhos Pd G3 (2–5 mol%).
Inert Atmosphere: Evacuate and backfill the vial with Argon (3 cycles).
Solvent/Base Addition: Under positive Argon flow, add degassed THF and degassed aqueous K₃PO₄.
Reaction: Heat to 60–80°C .
Note: XPhos is highly active; lower temperatures often suffice and prevent protodeboronation of unstable heteroaryl boronic acids.
Workup: Standard EtOAc extraction (as in Protocol A).
Scavenging (Optional but Recommended): If the product contains basic nitrogens (e.g., pyridines), residual Pd can chelate. Treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) for 30 mins before concentration.
Mechanistic Cycle & Troubleshooting
The following diagram illustrates the catalytic cycle, highlighting where the specific features of the 5-bromo-7-methoxy-1-methyl-1H-indazole substrate influence reactivity.
Figure 2: Simplified Catalytic Cycle. The electron-donating 7-OMe group increases the barrier for Oxidative Addition, necessitating electron-rich ligands.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Conversion (<20%)
Oxidative addition failure.
Switch to Protocol B (XPhos or SPhos). Increase Temp to 100°C.
Protodeboronation (Ar-H detected)
Unstable boronic acid.
Use Boronic Ester (Pinacol) instead of Acid. Lower temp to 60°C. Use anhydrous conditions (Cs₂CO₃ in DMF).
Ligand dissociation. Add 5-10% free ligand (e.g., PPh₃ or XPhos) to stabilize Pd species.
References
Vertex Pharmaceuticals. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (Demonstrates Pd(dppf)Cl2 utility in indazole couplings).
BenchChem. Application Notes and Protocols for Suzuki-Miyaura Coupling with 5-Bromoindole. (Analogous chemistry for electron-rich fused bicyclic systems).
MDPI Molecules. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling. (Discusses catalyst selection for indazole cores).
MIT / Buchwald Lab. Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base. (Foundational work on Precatalyst selection).
Sigma-Aldrich. 5-Bromo-7-methoxy-1H-indole Product Data. (Physicochemical properties of the close analog).
Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo Indazole Derivatives
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed guide to the Buchwald-Hartwig amination of 5-bromo indazole derivatives, a critical transformation in medicinal c...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed guide to the Buchwald-Hartwig amination of 5-bromo indazole derivatives, a critical transformation in medicinal chemistry for the synthesis of novel pharmaceutical candidates. We delve into the mechanistic underpinnings of this palladium-catalyzed cross-coupling reaction, offer a comprehensive analysis of reaction components, and present a validated, step-by-step protocol for the successful N-arylation of this important heterocyclic scaffold. Troubleshooting advice and a discussion of the reaction's scope and limitations are also included to empower researchers in this field.
Introduction: The Significance of N-Aryl Indazoles
Indazole derivatives are a cornerstone in medicinal chemistry, forming the core structure of numerous compounds with a wide spectrum of biological activities. The strategic functionalization of the indazole nucleus, particularly through the formation of carbon-nitrogen (C-N) bonds, is a key strategy for modulating the pharmacological properties of these molecules. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the synthesis of N-aryl indazoles, offering significant advantages over traditional methods like the Ullmann condensation, including milder reaction conditions and broader substrate scope.[1][2] This guide focuses on the application of this reaction to 5-bromo indazole derivatives, providing researchers with the foundational knowledge and practical guidance to effectively utilize this transformative synthetic tool.
Mechanistic Overview: The Catalytic Cycle
The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][3][4] Understanding this mechanism is crucial for rational troubleshooting and optimization of the reaction.
Figure 1: Catalytic Cycle of the Buchwald-Hartwig Amination.
The key steps of the catalytic cycle are:
Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 5-bromo indazole, forming a Pd(II) complex.[3][4]
Amine Coordination and Deprotonation: The amine substrate coordinates to the Pd(II) complex, followed by deprotonation by a base to form a palladium-amido complex.
Reductive Elimination: The final step is the reductive elimination of the N-aryl indazole product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1]
Optimizing the Reaction: A Guide to Component Selection
The success of the Buchwald-Hartwig amination of 5-bromo indazoles is highly dependent on the judicious selection of the reaction components.
Palladium Precursor
While various palladium sources can be used, palladium(II) acetate (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are among the most common and effective precursors for generating the active Pd(0) catalyst in situ.[3][5] Pre-formed palladium catalysts, known as precatalysts, which are often air- and moisture-stable, can also be employed for greater reproducibility.[6]
Ligand Selection
The choice of ligand is arguably the most critical factor in a successful Buchwald-Hartwig amination. For heteroaryl halides like 5-bromo indazole, bulky, electron-rich phosphine ligands are generally required to facilitate the key steps of the catalytic cycle.[1][7]
Often shows excellent performance with nitrogen-containing heterocycles.[9]
BINAP
2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
A classic bidentate ligand, useful for certain applications, though often superseded by more modern bulky monophosphine ligands.[1][10]
Base Selection
The base plays a crucial role in the deprotonation of the amine. The choice of base can significantly impact the reaction rate and the tolerance of sensitive functional groups.
Base
pKaH
Advantages
Disadvantages
Sodium tert-butoxide (NaOtBu)
~19
High reactivity, often leading to faster reactions and lower catalyst loadings.
Incompatible with base-sensitive functional groups like esters and nitro groups.[3][8]
Lithium bis(trimethylsilyl)amide (LHMDS)
~26
Useful for substrates with protic functional groups and for low-temperature aminations.[8][9]
Milder base, compatible with a wider range of functional groups. Good solubility in some organic solvents.[3][10]
Often requires higher reaction temperatures and catalyst loadings.
Potassium phosphate (K₃PO₄)
~12
Another mild base option with good functional group tolerance.
Can have lower solubility, potentially affecting reaction kinetics.[3]
Solvent Choice
Anhydrous, degassed solvents are essential to prevent catalyst deactivation. Common choices include:
Toluene: A standard solvent for many Buchwald-Hartwig reactions.[11][12]
1,4-Dioxane: Another frequently used solvent, though its use is being discouraged due to safety and environmental concerns.[12]
Tetrahydrofuran (THF): A viable alternative, particularly for reactions at lower temperatures.[3]
Detailed Experimental Protocol
This protocol provides a reliable starting point for the Buchwald-Hartwig amination of a generic 5-bromo indazole derivative with a primary or secondary amine.
Figure 2: General Experimental Workflow.
Reagents and Materials
5-Bromo indazole derivative (1.0 equiv)
Amine (1.2 equiv)
Palladium precursor (e.g., Pd₂(dba)₃, 1.5 mol%)
Ligand (e.g., XPhos, 3.0 mol%)
Base (e.g., Sodium tert-butoxide, 1.4 equiv)
Anhydrous, degassed toluene (to achieve a 0.1-0.2 M concentration with respect to the 5-bromo indazole)
Inert gas (Argon or Nitrogen)
Standard laboratory glassware and magnetic stirrer
Step-by-Step Procedure
Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 5-bromo indazole derivative, palladium precursor, ligand, and base.
Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.
Solvent and Reagent Addition: Add the anhydrous, degassed toluene via syringe, followed by the amine.
Reaction: Stir the reaction mixture at room temperature for 10 minutes to ensure proper mixing. Then, heat the mixture to 100 °C in a preheated oil bath.
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extraction and Purification: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.
Troubleshooting Common Issues
Issue
Potential Cause(s)
Suggested Solution(s)
No or low conversion
Inactive catalyst
Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.[13]
Inappropriate ligand/base combination
Screen different ligands and bases. For indazoles, a switch to RuPhos or the use of a milder base like Cs₂CO₃ at a slightly higher temperature might be beneficial.[9]
Side product formation
Hydrodehalogenation (replacement of Br with H)
This can be a competing pathway. Using a more sterically hindered ligand or a different base might suppress this side reaction.[1]
Homocoupling of the amine or aryl halide
This can occur at high temperatures. Try running the reaction at a lower temperature for a longer duration.[13]
Difficulty with purification
Residual palladium
Consider treating the crude product with a palladium scavenger or performing an additional filtration through a pad of Celite.
Conclusion
The Buchwald-Hartwig amination is an indispensable tool for the synthesis of 5-amino indazole derivatives. A thorough understanding of the reaction mechanism and the careful selection of the catalyst system, base, and solvent are paramount for achieving high yields and purity. The protocol and troubleshooting guide provided herein offer a solid foundation for researchers to successfully implement this powerful C-N bond-forming reaction in their synthetic endeavors, accelerating the discovery and development of novel indazole-based therapeutics.
References
Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]
Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved February 25, 2026, from [Link]
Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. (2020, December 11). ACS Publications. Retrieved February 25, 2026, from [Link]
Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 25, 2026, from [Link]
Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amination - RSC Publishing. (n.d.). Retrieved February 25, 2026, from [Link]
Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC. (n.d.). Retrieved February 25, 2026, from [Link]
Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates - Organic Syntheses. (2024, November 22). Retrieved February 25, 2026, from [Link]
Recent Progress Concerning the N-Arylation of Indoles - PMC. (n.d.). Retrieved February 25, 2026, from [Link]
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. (2024, December 12). Retrieved February 25, 2026, from [Link]
Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved February 25, 2026, from [Link]
Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC. (2024, February 12). Retrieved February 25, 2026, from [Link]
Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. (2018, September 6). Retrieved February 25, 2026, from [Link]
Efficient Pd-Catalyzed Amination of Heteroaryl Halides | Organic Letters - ACS Publications. (2005, August 10). Retrieved February 25, 2026, from [Link]
ChemInform Abstract: Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. | Request PDF - ResearchGate. (2025, August 6). Retrieved February 25, 2026, from [Link]
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. (n.d.). Retrieved February 25, 2026, from [Link]
(PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][4][8] thiadiazole with substituted anilines at conventional heating in Schlenk tube - ResearchGate. (2025, August 6). Retrieved February 25, 2026, from [Link]
WO2014088983A1 - Regioselective n-2 arylation of indazoles - Google Patents. (n.d.).
Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. (n.d.). Retrieved February 25, 2026, from [Link]
Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved February 25, 2026, from [Link]
Recent developments in selective N-arylation of azoles - RSC Publishing. (n.d.). Retrieved February 25, 2026, from [Link]
Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. (n.d.). Retrieved February 25, 2026, from [Link]
Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). Retrieved February 25, 2026, from [Link]
Application Note: C5-Functionalization of 5-Bromo-7-methoxy-1-methyl-1H-indazole
This Application Note is designed for medicinal chemists and process development scientists. It details the functionalization of 5-Bromo-7-methoxy-1-methyl-1H-indazole , a privileged scaffold in kinase inhibitor discover...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and process development scientists. It details the functionalization of 5-Bromo-7-methoxy-1-methyl-1H-indazole , a privileged scaffold in kinase inhibitor discovery (e.g., VEGFR, PLK4 inhibitors).
Executive Summary
The 5-bromo-7-methoxy-1-methyl-1H-indazole scaffold represents a strategic "sweet spot" in heterocyclic chemistry. The C5-bromide serves as a versatile electrophile for palladium-catalyzed cross-couplings, while the 7-methoxy group provides unique solubility properties and metabolic stability compared to the bare indazole. The N1-methyl group fixes the tautomeric equilibrium, preventing catalyst poisoning often seen with free NH-indazoles.
This guide provides validated protocols for three critical transformations:
Boronate Synthesis (Miyaura Borylation for reverse-polarity coupling)
Chemical Profile & Reactivity Analysis
Feature
Chemical Property
Impact on Protocol
C5-Bromine
Aryl halide (Electrophile)
Highly reactive toward oxidative addition with Pd(0).
7-Methoxy
Electron Donating Group (EDG)
Increases electron density of the arene. May slightly retard oxidative addition compared to electron-deficient systems, requiring electron-rich ligands (e.g., phosphines).
N1-Methyl
Protecting Group
Prevents N-coordination to Pd. Ensures solubility in organic solvents (DCM, THF, Dioxane).
C3-Proton
Acidic C-H
Potential site for competitive C-H activation if reaction temperatures exceed 140°C or if strong bases (e.g., LiTMP) are used.
Reaction Landscape Visualization
The following diagram maps the divergent synthetic pathways accessible from the parent scaffold.
Figure 1: Divergent synthetic pathways from the C5-bromo indazole core.
Detailed Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling
Objective: Synthesis of 5-aryl-7-methoxy-1-methyl-1H-indazoles.
Mechanism: Pd(0) cycle involving oxidative addition, transmetallation (rate-limiting in this electron-rich system), and reductive elimination.
Why: The ferrocenyl ligand prevents β-hydride elimination and is robust against air/moisture compared to Pd(PPh₃)₄.
Base: 2M aq. Na₂CO₃ (3.0 equiv) or Cs₂CO₃ (2.0 equiv)
Solvent: 1,4-Dioxane : Water (4:1 ratio)
Step-by-Step Workflow
Charge: To a reaction vial equipped with a magnetic stir bar, add the 5-bromoindazole substrate (1.0 equiv), aryl boronic acid (1.3 equiv), and Pd(dppf)Cl₂·DCM (0.05 equiv).
Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.
Solvent: Add degassed 1,4-Dioxane (0.1 M concentration relative to substrate) and 2M aq. Na₂CO₃ via syringe.
Reaction: Heat the mixture to 90°C for 4–16 hours.
Monitoring: Check LCMS for consumption of bromide (M+H 241/243) and appearance of product.
Workup: Cool to RT. Dilute with EtOAc and water.[1] Separate phases. Extract aqueous layer 2x with EtOAc.
Scavenging (Critical): Treat organic phase with SiliaMetS® Thiol or similar scavenger for 30 mins to remove residual Palladium (crucial for biological assays).
Objective: Introduction of amine solubilizing groups (e.g., morpholine, piperazine) at C5.
Challenge: The electron-rich nature of the 7-methoxy ring can make the reductive elimination step slower.
Solution: Use of bulky, electron-rich biaryl phosphine ligands (Buchwald Ligands).
Note: Use Cs₂CO₃ if the substrate contains base-sensitive esters; otherwise NaOtBu is faster.
Solvent: Toluene or 1,4-Dioxane (Anhydrous).
Step-by-Step Workflow
Dry Setup: Flame-dry a Schlenk tube or microwave vial. Cool under Argon.
Charge: Add substrate, Pd precatalyst (BrettPhos Pd G3), and base (Cs₂CO₃).
Solvent: Add anhydrous 1,4-Dioxane.
Amine Addition: Add the amine (liquid) via syringe or (solid) during the initial charge.
Heat: Stir at 100°C for 12 hours (or 120°C for 1 hour in Microwave).
Filtration: Filter hot through a Celite pad to remove insoluble salts. Wash with DCM.
Purification: Concentrate and purify via reverse-phase HPLC (often required for polar amino-indazoles) or silica chromatography.
Workflow Logic & Optimization
The following diagram illustrates the decision matrix for the Suzuki coupling, including troubleshooting steps for common failures (e.g., dehalogenation).
Figure 2: Optimization logic for Suzuki Coupling of 7-methoxy-indazoles.
Troubleshooting & "Pro-Tips"
Problem
Root Cause
Solution
Hydrodehalogenation (Product is H-indazole)
Hydride source in solvent or overheating.
Switch solvent to Toluene/Water (exclude alcohols). Lower temperature to 80°C.
Protodeboronation (Boronic acid degrades)
Unstable boronic acid (e.g., 2-pyridine).
Use Potassium Trifluoroborate (BF3K) salt instead of boronic acid.
Low Conversion (Buchwald)
Pd catalyst poisoning by indazole N2.
Ensure N1-Methyl is fully intact. Use a precatalyst (Pd G3/G4) to ensure immediate active species generation.
Purification difficulty
7-OMe and N1-Me make the molecule lipophilic.
If product co-elutes with starting material, use AgNO3-impregnated silica or switch to C18 Reverse Phase.
Safety & Handling
5-Bromo-7-methoxy-1-methyl-1H-indazole: Treat as a potential skin sensitizer. Wear nitrile gloves.
Palladium Catalysts: Heavy metal toxicity. All waste streams must be segregated.
1,4-Dioxane: Suspected carcinogen. Handle in a fume hood.
References
General Indazole Reactivity
BenchChem.[1] Application Notes and Protocols for Suzuki-Miyaura Coupling with 5-Bromoindole/Indazole.[1] (Accessed 2025).[1][5][6] Link
Suzuki Coupling Optimization
Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995. Link
Buchwald-Hartwig Conditions for Heterocycles
Surry, D. S.; Buchwald, S. L.[7] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2011.[7] Link
7-Methoxy Indazole Properties
Sopková-de Oliveira Santos, J., et al. 7-Methoxy-1H-indazole, a new inhibitor of neuronal nitric oxide synthase.[8] Acta Crystallographica, 2002.[8] Link
Regioselective Functionalization
Lefebvre, V., et al. Regioselective functionalization of 1H-indazoles. Journal of Organic Chemistry, 2010.[9] Link
Improving yield in the synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole
An In-Depth Guide to the Synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole for Researchers and Drug Development Professionals Introduction Welcome to the Technical Support Center for the synthesis of 5-Bromo-7-methoxy-...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole for Researchers and Drug Development Professionals
Introduction
Welcome to the Technical Support Center for the synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole. This molecule is a vital building block in medicinal chemistry, often utilized in the development of novel therapeutic agents, particularly in oncology and neurology.[1] The synthesis, while conceptually straightforward, presents several challenges that can significantly impact yield and purity. The most critical hurdle is controlling the regioselectivity during the N-methylation step, which often produces a mixture of N1 and N2 isomers.[2][3]
This guide, designed for chemistry professionals, provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions. Our goal is to empower you to overcome common synthetic obstacles and improve the yield and purity of your target compound.
General Synthetic Pathway
The synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole typically proceeds via a two-step sequence: first, the formation of the indazole core, followed by the crucial N-methylation step. The specific precursors may vary, but a common route involves the synthesis of 5-Bromo-7-methoxy-1H-indazole, which is then methylated.
Caption: General synthetic route to the target indazole.
Troubleshooting Guide
This section addresses specific issues encountered during the synthesis in a practical question-and-answer format.
Question: My N-methylation step is producing a mixture of N1 and N2 isomers. How can I improve the selectivity for the desired N1-methylated product?
Answer: This is the most common and critical challenge in indazole synthesis.[2][3] The formation of N1 and N2 isomers is governed by a delicate balance of steric and electronic factors, as well as the reaction conditions.[2] The 1H-indazole tautomer is generally more thermodynamically stable, and conditions favoring this tautomer will typically lead to the N1 product.[4]
Here are the key parameters to optimize for N1 selectivity:
Choice of Base and Solvent (Most Critical Factor):
High N1 Selectivity: The combination of sodium hydride (NaH) as the base in an aprotic solvent like tetrahydrofuran (THF) is highly effective for achieving N1 selectivity.[2][5][6] The sodium cation is thought to coordinate with the N2 nitrogen, sterically hindering the approach of the alkylating agent at that position.[2]
Poor Selectivity/Low Yield: Using weaker bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) in THF may result in poor conversion or a mixture of isomers.[2] If a weaker base is necessary, switching to a more polar aprotic solvent like dimethylformamide (DMF) can sometimes improve the outcome, although selectivity may still be a concern.[7]
Reaction Temperature:
Perform the deprotonation with NaH at a low temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions. After the addition of the methylating agent, the reaction can typically be allowed to warm to room temperature.[2]
Nature of the Methylating Agent:
Methyl iodide (MeI) and dimethyl sulfate (DMS) are common methylating agents. While both are effective, their reactivity can influence the isomer ratio. It is recommended to start with methyl iodide in the optimized NaH/THF system.
Substituent Effects:
The existing substituents on the indazole ring play a significant role. For your target molecule, the 7-methoxy group is an electron-donating group, which can influence the nucleophilicity of the adjacent N1 nitrogen. Conversely, electron-withdrawing groups at the C7 position have been shown to confer excellent N2 selectivity.[6] This inherent electronic bias makes the choice of base and solvent even more critical to override the potential for N2 alkylation.
Question: The N-methylation reaction has a low yield or is not going to completion, even after extended reaction times. What should I investigate?
Answer: Low conversion can be traced back to several factors related to reagents and reaction setup.
Base and Solvent Incompatibility: As mentioned, the base-solvent system is crucial. If you are using a base like K₂CO₃ in THF, the reaction may stall completely.[2] Ensure you are using a sufficiently strong base (like NaH) to fully deprotonate the indazole.[2]
Reagent Quality and Stoichiometry:
Sodium Hydride (NaH): NaH is often supplied as a 60% dispersion in mineral oil. Ensure you have accurately calculated the molar equivalent based on the actual weight of NaH. The mineral oil should be washed away with a dry, non-reactive solvent (like hexane) under an inert atmosphere before use for best results.
Water Contamination: NaH reacts violently with water. The reaction must be performed under strictly anhydrous (dry) conditions and an inert atmosphere (e.g., nitrogen or argon). All glassware should be flame-dried, and solvents must be anhydrous.
Methylating Agent: Ensure the methylating agent is not degraded. Use a slight excess (e.g., 1.1 to 1.2 equivalents) to drive the reaction to completion.
Insufficient Deprotonation Time: After adding NaH, allow sufficient time for the indazole to be fully deprotonated before adding the methylating agent. Stirring the mixture for at least 30 minutes at 0 °C is a good starting point.[2]
Question: I've successfully synthesized the product, but I'm struggling to purify it. What are the best methods to separate the N1 and N2 isomers and remove other impurities?
Answer: Purification can be challenging, especially if the reaction has produced a nearly 1:1 mixture of isomers.
Aqueous Work-up: A thorough aqueous work-up is the first and most critical step. After the reaction is complete, it must be carefully quenched (e.g., with slow addition of water or saturated aqueous ammonium chloride).[2] The organic layer should be washed with water and brine to remove inorganic salts and water-soluble byproducts.[8]
Flash Column Chromatography: This is the standard and most effective method for separating N1 and N2 isomers.[8]
Solvent System: The polarity difference between the N1 and N2 isomers is often small. You will likely need to screen several solvent systems. A good starting point is a gradient of ethyl acetate in a non-polar solvent like heptane or hexane.[8]
TLC Analysis: Before running the column, carefully analyze your crude mixture by Thin-Layer Chromatography (TLC) in various solvent systems to find the one that gives the best separation between the spots corresponding to your isomers.
Recrystallization: If the purified product is a solid and you have successfully isolated the desired N1 isomer but it still contains minor impurities, recrystallization can be a highly effective final purification step.[8] Experiment with solvents like ethanol, ethyl acetate, or heptane mixtures.[8]
Detailed Experimental Protocols
The following protocols are based on established procedures for analogous transformations and should be adapted and optimized for your specific substrate.
Protocol 1: Synthesis of 5-Bromo-1H-indazole (Precursor Example)
This protocol describes the synthesis of the parent 5-bromo-1H-indazole from 4-bromo-2-methylaniline, which serves as a foundational step.[8][9]
Acetylation: In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline (1.0 equiv) in chloroform. Cool the solution and add acetic anhydride (approx. 1.1 equiv) while maintaining the temperature below 40°C. Stir for about 1 hour.[9]
Diazotization & Cyclization: To the solution, add potassium acetate (approx. 0.5 equiv) and isoamyl nitrite (approx. 1.5 equiv). Reflux the mixture at approximately 68°C for 20 hours.[9]
Work-up & Hydrolysis: Cool the reaction to room temperature and remove volatile components under reduced pressure. Add water and perform an azeotropic distillation to remove remaining volatiles. Add concentrated hydrochloric acid and heat the mixture to 50-55°C for several hours to facilitate hydrolysis.[9]
Isolation: Cool the solution and carefully basify the pH to 11 with 50% sodium hydroxide solution, keeping the temperature below 37°C. Extract the product with ethyl acetate.[9]
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter through a silica gel pad. Concentrate the solvent and slurry the resulting solid with heptane. Filter and dry the solid under vacuum to yield 5-bromo-1H-indazole.[9]
Protocol 2: N1-Selective Methylation of a Substituted Indazole
This protocol is optimized for achieving high N1 regioselectivity.[2][6]
Preparation: Under an inert atmosphere (argon or nitrogen), add a 60% dispersion of sodium hydride (NaH, 1.2 equiv) to a flame-dried round-bottom flask. Wash the NaH with anhydrous hexane (2-3 times) to remove the mineral oil, carefully decanting the hexane each time.
Deprotonation: Add anhydrous tetrahydrofuran (THF) to the flask. Cool the resulting suspension to 0 °C in an ice bath. To this, add a solution of the 5-Bromo-7-methoxy-1H-indazole (1.0 equiv) in anhydrous THF dropwise.
Activation: Stir the suspension at 0 °C for 30 minutes.
Alkylation: Add methyl iodide (1.1 equiv) dropwise to the reaction mixture at 0 °C.
Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, or until TLC or LC-MS analysis indicates the complete consumption of the starting material.
Quenching and Work-up: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C. Extract the aqueous layer three times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to separate the N1 and N2 isomers and afford the desired 5-Bromo-7-methoxy-1-methyl-1H-indazole.
Data Summary: Optimizing N-Methylation
The choice of base and solvent is paramount for controlling the N1/N2 isomer ratio. The following table summarizes conditions based on literature precedents for indazole alkylation.
Parameter
Condition for High N1 Selectivity
Rationale & Citation
Base
Sodium Hydride (NaH)
A strong base that irreversibly deprotonates the indazole. The Na⁺ cation coordinates with N2, sterically directing alkylation to N1.[2][5]
Solvent
Tetrahydrofuran (THF)
An aprotic solvent that works well with NaH and promotes the N1-directing coordination effect.[2][6]
Temperature
0 °C to Room Temperature
Low initial temperature controls the exothermic deprotonation, while warming allows the alkylation to proceed to completion.[2]
Atmosphere
Inert (Nitrogen or Argon)
Essential for preventing the reaction of NaH with atmospheric moisture.
Troubleshooting Workflow
This flowchart provides a logical path for diagnosing and solving common issues during the N-methylation step.
Caption: A logical approach to diagnosing and resolving yield and purity issues.
Frequently Asked Questions (FAQs)
Q1: What is the single most critical step for maximizing the overall yield of 5-Bromo-7-methoxy-1-methyl-1H-indazole?
A1: The N-methylation step is the most critical. Achieving high regioselectivity for the N1 isomer is paramount because separating the N1 and N2 isomers can be difficult and lead to significant loss of material, thereby lowering the overall yield.
Q2: How can I definitively confirm that I have synthesized the correct N1-methyl isomer and not the N2 isomer?
A2: Nuclear Magnetic Resonance (NMR) spectroscopy is the best method.[7] The chemical shifts in both ¹H and ¹³C NMR spectra are typically different enough to distinguish between the two isomers. Specifically, the chemical shift of the proton at the C3 position and the protons on the benzene ring will differ. Comparing your experimental spectra to literature values for known N1 and N2-alkylated indazoles is the standard confirmation method.
Q3: What are the primary safety precautions I should take during this synthesis?
A3: Several reagents require careful handling:
Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle only under an inert atmosphere and ensure all equipment is dry.
Methyl Iodide (MeI): A potent alkylating agent and is toxic. Handle only in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses).
Bromine/NBS: If direct bromination is performed, these reagents are corrosive and toxic. Handle with extreme care in a fume hood.[8]
Q4: Can I use other methylating agents besides methyl iodide or dimethyl sulfate?
A4: Yes, other reagents can be used, but they may affect the regioselectivity. For instance, using diazomethane is a classic method but requires specialized equipment and safety precautions. Some modern, milder methods use reagents like methyl trichloroacetimidate.[10] However, for reliability and control, the NaH/THF system with methyl iodide remains a robust and well-documented choice for selective N1-alkylation.[2]
References
Troubleshooting regioselectivity in indazole synthesis - Benchchem.
optimizing reaction conditions for bromo-indazole synthesis - Benchchem.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - Beilstein Journals.
Synthesis routes of 5-bromo-1H-indazole - Benchchem.
Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles.
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid - JOCPR.
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC.
CN113307773A - 6-bromo-3-methoxy-1-phenyl-1H-indazole and synthetic method and application thereof - Google Patents.
Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles - ResearchGate.
WO2017186693A1 - Synthesis of indazoles - Google Patents.
How to Prepare 1H-Indazole,7-broMo-5-Methoxy- - FAQ - Guidechem.
Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis - American Chemical Society.
Indazole synthesis - Organic Chemistry Portal.
Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC.
Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide - Benchchem.
CN113045475A - Preparation method of 5-bromo-7-methylindole - Google Patents.
SYNTHESIS OF 5-SUBSTITUTED 7-AZAINDOLES AND 7-AZAINDOLINES - Patent 1633750 - EPO.
Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review - PMC.
CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents.
5-Bromo-7-methyl-1H-indazole - Chem-Impex.
15 K. Sapeta and M. A. Kerr Previous discussion of the synthesis and chemical reactivity of 1H-indazoles (synonyms.
Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles.
Supporting Information - Amazon AWS.
An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Publishing.
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - University College Cork.
Regioselective N-alkylation of the 1H-indazole scaffold - MPG.PuRe.
Design and Synthesis of a New Indazole Library: Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to 3-Keto and 3-Formylindazoles. | Request PDF - ResearchGate.
Technical Support Center: Purification of 5-Bromo-7-methoxy-1-methyl-1H-indazole and its Intermediates
Welcome to the technical support center for the purification of 5-Bromo-7-methoxy-1-methyl-1H-indazole and its associated synthetic intermediates. This guide is designed for researchers, medicinal chemists, and process d...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 5-Bromo-7-methoxy-1-methyl-1H-indazole and its associated synthetic intermediates. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this critical building block with the high degree of purity required for subsequent applications in drug discovery and development.[1]
The indazole scaffold is a privileged structure in medicinal chemistry, and the purity of intermediates like 5-Bromo-7-methoxy-1-methyl-1H-indazole is paramount for the success of multi-step syntheses.[2][3] This resource provides field-proven insights and detailed protocols in a direct question-and-answer format to address the specific issues you may face in the laboratory.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities encountered during the synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole?
A1: The impurity profile is highly dependent on the synthetic route, but several common by-products and contaminants can be anticipated:
Regioisomers: The most prevalent impurity is often the undesired N2-methylated isomer (5-Bromo-7-methoxy-2-methyl-2H-indazole). N-alkylation of indazoles can produce a mixture of N1 and N2 products, with the N1 isomer typically being the thermodynamically more stable product and the N2 being the kinetic product.[4][5]
Unreacted Starting Materials: Incomplete methylation or bromination can leave behind the N-H indazole precursor or the non-brominated indazole, respectively.
Over-brominated Species: Depending on the brominating agent and conditions used, di-brominated by-products can sometimes form.[6]
Residual Solvents and Reagents: Solvents like DMF or reagents from the workup (e.g., acids, bases) can be carried through if not properly removed.
Q2: What are the primary laboratory-scale methods for purifying this compound and its intermediates?
A2: The two most effective and widely used purification techniques for substituted indazoles are column chromatography and recrystallization.[4][7][8]
Flash Column Chromatography on silica gel is excellent for separating compounds with different polarities, such as the target N1-isomer from the potentially less polar N2-isomer or non-polar impurities.[9]
Recrystallization is a powerful technique for removing smaller amounts of impurities from a solid product, especially when a suitable solvent system can be identified that solubilizes the target compound at high temperatures but not at low temperatures.[3] It is particularly advantageous for its scalability.[8]
Q3: How can I quickly distinguish between the desired N1-methyl and the undesired N2-methyl isomer?
A3: ¹H NMR spectroscopy is the most definitive method. The chemical shifts of the protons on the indazole ring, particularly the proton at the C3 position, will be different for the N1 and N2 isomers. Additionally, the chemical shift of the N-methyl group itself is often diagnostic. For unambiguous assignment, advanced NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to identify spatial proximity between the N-methyl protons and the proton at the C7 position (in the case of the N1 isomer).
Q4: What analytical methods are recommended for assessing the final purity of 5-Bromo-7-methoxy-1-methyl-1H-indazole?
A4: A combination of methods is recommended to ensure high purity:
High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment. A reversed-phase C18 column with a gradient elution using acidified water and acetonitrile or methanol is a common setup.[10][11] Purity is typically reported as the area percentage of the main peak.[10]
Liquid Chromatography-Mass Spectrometry (LC-MS): This technique confirms the identity (mass-to-charge ratio) of the main peak and any impurities detected by HPLC.
Nuclear Magnetic Resonance (¹H NMR): Provides structural confirmation and can detect impurities if they are present in significant amounts (typically >1%).
Melting Point: A sharp melting point range is a good indicator of high purity for a crystalline solid.
Troubleshooting Purification Guides
This section addresses specific experimental failures and provides actionable solutions.
Issue 1: My crude reaction product is a significant mixture of N1 and N2 methylated isomers. How can I separate them effectively?
Underlying Cause: Poor regioselectivity during the N-methylation step is a common challenge in indazole synthesis.[4][7] The relative ratio of N1 to N2 isomers is influenced by factors like the choice of base, solvent, and alkylating agent.[4]
Solution 1: Preparative Flash Column Chromatography
This is often the most reliable method for separating isomers.[4][9]
Rationale: The N1 and N2 isomers, despite having the same mass, usually exhibit slightly different polarities due to differences in their dipole moments. This allows for separation on a polar stationary phase like silica gel.
Step-by-Step Protocol:
Stationary Phase: Use standard flash-grade silica gel (40-63 µm).
Mobile Phase Selection: Start by developing a solvent system using thin-layer chromatography (TLC). A common mobile phase for indazole derivatives is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a polar solvent (like ethyl acetate or dichloromethane).[9]
Optimization: Adjust the ratio of polar to non-polar solvent to achieve a good separation (ΔRf > 0.15) between the two isomer spots on the TLC plate.
Column Packing & Loading: Pack the column with the chosen mobile phase. Load the crude product, either dissolved in a minimal amount of the mobile phase or adsorbed onto a small amount of silica gel ("dry loading").
Elution: Run the column, collecting fractions and monitoring them by TLC to isolate the pure fractions of each isomer.
Solution 2: Selective Recrystallization
For some isomer pairs, recrystallization from a carefully chosen mixed solvent system can be highly effective and is more scalable than chromatography.[8]
Rationale: The two isomers may have different solubilities in a specific solvent mixture, allowing one to crystallize out selectively while the other remains in the mother liquor.[8]
Step-by-Step Protocol:
Solvent Screening: In separate test tubes, test the solubility of the crude mixture in various water-miscible organic solvents (e.g., ethanol, acetone, methanol, acetonitrile) and water.[3][8]
Procedure: Dissolve the crude product in a minimum amount of the hot organic solvent in which it is soluble. While hot, add water (the "anti-solvent") dropwise until a slight turbidity persists. Add a few more drops of the hot organic solvent to redissolve the precipitate and obtain a clear solution.
Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[3]
Analysis: Collect the crystals by filtration and analyze their isomeric purity by HPLC or NMR. The mother liquor can also be concentrated and analyzed to see if it is enriched in the other isomer.
Purification Method Selection Workflow
Caption: Decision tree for selecting a purification method.
Issue 2: My attempt at recrystallization resulted in the product "oiling out" instead of forming crystals.
Underlying Cause: The product is coming out of solution at a temperature above its melting point, often because the solution is too concentrated or cooling too rapidly. Significant impurity levels can also depress the melting point, contributing to this issue.[3]
Solution:
Re-heat the Solution: Gently warm the flask to re-dissolve the oil into the solvent.
Add More Solvent: Add a small amount of additional hot solvent to slightly decrease the saturation of the solution.
Slow Cooling: This is critical. Allow the flask to cool very slowly to room temperature. Insulating the flask with a cloth or placing it in a warm water bath can promote slow cooling and encourage proper crystal lattice formation.
Scratching: If crystals are slow to form once at room temperature, gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and induce crystallization.
Seed Crystals: If available, adding a single, pure seed crystal can template the crystallization process.
Issue 3: My compound is streaking badly on the silica gel column, leading to poor separation and low recovery.
Underlying Cause: Streaking (or tailing) on silica gel often indicates that the compound is highly polar, acidic, basic, or is interacting too strongly with the stationary phase. The indazole nucleus has basic nitrogen atoms that can interact strongly with the acidic silanol groups on the silica surface.
Solution 1: Modify the Mobile Phase
Rationale: Adding a small amount of a modifier can mask the active sites on the silica gel or change the ionization state of the compound, leading to cleaner elution.
Procedure:
For basic compounds like indazoles, add a small amount (0.1-1%) of a basic modifier like triethylamine (Et₃N) or pyridine to the mobile phase. This will compete for binding to the acidic silanol groups.
For acidic intermediates (e.g., a carboxylic acid precursor), add 0.1-1% of acetic acid or formic acid to the mobile phase. This suppresses the deprotonation of your compound, making it less polar and reducing tailing.[11]
Solution 2: Change the Stationary Phase
Rationale: If mobile phase modification is insufficient, a different stationary phase may be required.
Procedure:
Alumina (Al₂O₃): Neutral or basic alumina can be an excellent alternative to silica for purifying basic compounds.
Reversed-Phase Silica (C18): For very polar compounds, reversed-phase chromatography is a powerful option. The stationary phase is non-polar (C18), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol).[11]
Data & Tables
Table 1: Recommended Starting Solvent Systems for Purification
Purification Method
Compound Type
Stationary Phase
Recommended Mobile/Solvent System
Reference
Flash Chromatography
Neutral/Slightly Basic Indazoles
Silica Gel
Hexanes / Ethyl Acetate (e.g., starting at 9:1, gradient to 1:1)
Caption: Strategic workflow for separating N1/N2 isomers.
References
Podolska, M., Białecka, W., Kulik, A., Kwiatkowska-Puchniarz, B., & Mazurek, A. (n.d.). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Retrieved February 25, 2026, from [Link]
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 25, 2026, from [Link]
US Patent No. US3988347A. (1976). Process for the preparation of substituted indazoles. Google Patents.
Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. (n.d.). Longdom Publishing. Retrieved February 25, 2026, from [Link]
Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 25, 2026, from [Link]
Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. (n.d.). PMC. Retrieved February 25, 2026, from [Link]
CN Patent No. CN101948433A. (2011). Method for separating and purifying substituted indazole isomers. Google Patents.
indazole. (n.d.). Organic Syntheses Procedure. Retrieved February 25, 2026, from [Link]
indazole. (n.d.). Organic Syntheses Procedure. Retrieved February 25, 2026, from [Link]
7-((5-Bromo-1H-indol-3-yl)(4-methoxyphenyl)methyl)-1,3,5-triaza-7-phosphaadamantan-7-ium Tetrafluoroborate. (2023). MDPI. Retrieved February 25, 2026, from [Link]
Development of a sensitive and quantitative analytical method for 1H-4-substituted imidazole histamine H3-receptor antagonists utilizing high-performance liquid chromatography and dabsyl derivatization. (1998). PubMed. Retrieved February 25, 2026, from [Link]
Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. (n.d.). Retrieved February 25, 2026, from [Link]
CN Patent No. CN107805221A. (2018). Method for preparing 1H-indazole derivative. Google Patents.
Separation of enantiomers of chiral imidazole and triazole derivatives using acetonitrile as a mobile phase. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]
US Patent No. US6998489B2. (2006). Methods of making indazoles. Google Patents.
CN Patent No. CN113045475A. (2021). Preparation method of 5-bromo-7-methylindole. Google Patents.
CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. (n.d.). Retrieved February 25, 2026, from [Link]
Ammonium Chloride Catalyzed Green Synthesis, Characterization of Substituted 1-H-Indazole Derivatives. (2022). Sami Publishing Company. Retrieved February 25, 2026, from [Link]
WO Patent No. WO2009106980A2. (2009). Indazole derivatives. Google Patents.
15 K. Sapeta and M. A. Kerr Previous discussion of the synthesis and chemical reactivity of 1H-indazoles (synonyms. (n.d.). Retrieved February 25, 2026, from [Link]
recrystallization & purification of N-bromosuccinimide. (2021). YouTube. Retrieved February 25, 2026, from [Link]
Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (n.d.). PMC - NIH. Retrieved February 25, 2026, from [Link]
Optimizing cross-coupling reactions with sterically hindered indazoles
Technical Support Center: Advanced Cross-Coupling for Indazoles Current Status: Online Ticket Focus: Sterically Hindered Indazole Scaffolds Support Level: Tier 3 (Senior Application Scientist)[1] Welcome to the Indazole...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Advanced Cross-Coupling for Indazoles
Current Status: Online
Ticket Focus: Sterically Hindered Indazole Scaffolds
Support Level: Tier 3 (Senior Application Scientist)[1]
Welcome to the Indazole Optimization Hub
You are likely here because your standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ conditions failed. Indazoles present a "perfect storm" for cross-coupling failure: the pyrazole nitrogen atoms (N1/N2) can poison catalysts by displacing weak ligands, and substituents at C3 or C7 creates massive steric walls that block the metal center.
This guide treats your chemical reaction as a broken system. We will isolate the variable (Ligand, Base, or Substrate Stability) and patch it with high-fidelity protocols.[1]
Module 1: The "No Conversion" Error (Steric Failure)
Symptom: Starting material (aryl halide) remains unconsumed.[1] Catalyst turns black (aggregates) rapidly.[1]
Diagnosis: The oxidative addition step is failing. The steric bulk of your indazole is preventing the palladium from inserting into the C-X bond, or the N-N motif is chelating the Pd, shutting down the cycle.
The Solution: Switch to "Throw-Away" Ligand Precatalysts
Stop using Pd(0) sources like Pd₂dba₃ with separate phosphines.[1] For hindered indazoles, you need Precatalysts that generate a highly active, mono-ligated Pd(0) species in situ.[1]
Recommended Systems:
Pd-PEPPSI-IPent: The bulky N-heterocyclic carbene (NHC) pushes the indazole away from the metal center, preventing poisoning, while the "throw-away" pyridine ligand ensures rapid initiation.[1]
XPhos Pd G4: Excellent for C3-substituted indazoles.[1] The biaryl backbone prevents the palladium from aggregating.
Protocol A: The "Bulky Substrate" Screen
Use this for C3-iodo or C7-bromo indazoles that resist standard coupling.[1]
Catalyst Injection: Add the Pd precatalyst (solid) quickly under a positive stream of Argon, or add as a stock solution in THF.
Heat: Place in a pre-heated block. High stirring rate (1000 rpm) is mandatory to keep the heterogeneous base active.
Module 2: Protodeboronation (The "Missing Boron" Bug)
Symptom: The indazole halide remains, but the boronic acid is gone. Analysis shows the boronic acid has been replaced by a hydrogen (H).
Diagnosis: Indazole boronic acids (especially 2-substituted) are prone to Protodeboronation .[1] The basic conditions required for transmetalation also catalyze the hydrolysis of the C-B bond.
Visualizing the Failure Mode
Caption: Kinetic competition between productive transmetalation and destructive protodeboronation.
Troubleshooting Steps:
Water Control: Switch to anhydrous bases like K₃PO₄ (finely ground) or CsF .[1] Remove water from the solvent system entirely.
The "Slow-Release" Patch: Do not use free boronic acids. Use MIDA Boronates .
Why? MIDA boronates slowly hydrolyze to the active boronic acid during the reaction, keeping the concentration of the unstable species low (preventing side reactions) while maintaining enough for the catalyst.
Module 3: Regioselectivity in N-Arylation
Symptom: You are trying to arylate the Nitrogen (Buchwald-Hartwig), but you get a mixture of N1-aryl and N2-aryl products.[1]
Diagnosis: Indazoles exist in a tautomeric equilibrium. N1 is thermodynamically favored (usually), but N2 is often more nucleophilic or kinetically accessible depending on steric bulk at C3/C7.[1]
Decision Matrix: Controlling the Site
Desired Isomer
Strategy
Explanation
N1-Arylation
Thermodynamic Control
Use smaller ligands (BrettPhos ) and higher temperatures.[1] N1 is the deeper energy well.
N2-Arylation
Kinetic/Chelation
Use Cu(OAc)₂ (Chan-Lam coupling) instead of Palladium.[1] Copper coordinates N2 preferentially in many substrates.
Absolute Control
Protecting Groups
Pre-protect the unwanted nitrogen.[2] (e.g., THP protects N1, forcing reaction at N2 if C3 is blocked, though difficult).[1]
Visualizing the Selectivity Pathway
Caption: Divergent synthetic pathways for N-arylation based on metal catalyst selection.
Module 4: Advanced FAQ (Specific Failures)
Q: I am seeing "homocoupling" of my boronic acid instead of cross-coupling.A: This indicates oxygen leakage. The Pd(II) species is oxidizing your boronic acid.
Fix: Add 10 mol% Hydroquinone to the reaction. It acts as a radical scavenger and antioxidant without poisoning the Pd-catalyst.
Q: My C3-chlorinated indazole won't react, but the C3-bromo works.A: C-Cl bonds on electron-rich heterocycles are notoriously difficult.
Fix: Switch to Pd-G4-RuPhos .[1] RuPhos is specifically designed for aryl chlorides.[1] Alternatively, convert the Chloride to a Triflate (if a phenol is available) or use Nickel catalysis (Ni(COD)₂ + SIPr).[1]
Q: Can I do C-H activation instead of using a halide?A: Yes, but only at C3 .
Protocol: Pd(OAc)₂ (5 mol%), P(tBu)₃ (10 mol%), Cs₂CO₃, in Toluene at 140°C.[1] This utilizes a concerted metallation-deprotonation (CMD) mechanism.[1] Note that N1 must be protected (e.g., N-Methyl or N-SEM) to direct the palladium to C3.[1]
References
Organ, M. G., et al. (2023).[1] [IPr#–PEPPSI]: A Well-Defined, Highly Hindered and Broadly Applicable Pd(II)–NHC Precatalyst for Cross-Coupling Reactions.[1][3] National Science Foundation.[1] Link
Sigma-Aldrich Technical Center. (2024).[1] PEPPSI™-IPent for Demanding Cross-Coupling Reactions. Link
Buchwald, S. L., et al. (2020).[1] Applications of XPhos-Based G4 and G5 Precatalysts. National Institutes of Health (PMC). Link
BenchChem Support. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. Link
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[1] Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.[1][4] Link
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification & Recrystallization of 5-Bromo-7-methoxy-1-methyl-1H-indazole
Topic: Advanced Recrystallization & Isomer Separation
Compound: 5-Bromo-7-methoxy-1-methyl-1H-indazole
CAS Registry (Related): 156454-43-2 (Analogous 7-methyl variant for reference)
Target Audience: Medicinal Chemists, Process Development Scientists[1]
Part 1: The Technical Directive
You are likely working with this compound as an intermediate scaffold for kinase inhibitors (e.g., VEGFR or HSP90 targets). The critical challenge with 1-methyl-indazoles is not just general purity, but the regioselective isolation of the N1-methyl isomer from the N2-methyl byproduct formed during the alkylation step.
This guide moves beyond basic "dissolve and cool" instructions. It addresses the thermodynamic behavior of the indazole core and provides self-validating protocols to ensure you isolate the correct regioisomer.
Module 1: Solvent System Selection
Q: Which solvent system provides the best recovery for the N1-isomer?
A: The presence of the 7-methoxy group (electron-donating) and the 5-bromo substituent (lipophilic) creates a specific solubility profile.[1] Unlike simple indazoles, the 7-methoxy group enhances solubility in lower alcohols.[1]
We recommend a Two-Stage Solvent Strategy depending on your primary impurity:
Impurity Profile
Recommended Solvent System
Mechanism of Action
N2-Isomer (Regioisomer)
Ethyl Acetate / n-Heptane
Differential Solubility: The N2-isomer is often more soluble in non-polar hydrocarbons than the N1-isomer due to dipole moment differences.[1]
Starting Material (Unmethylated)
Ethanol / Water (9:1)
Polarity Exclusion: The unmethylated N-H indazole has higher polarity/H-bonding capability and remains in the mother liquor or precipitates differently.[1]
Colored Impurities (Oxidation)
Toluene (with Charcoal)
Pi-Stacking: Toluene solubilizes the aromatic core well at high temps, allowing activated carbon to strip oxidized byproducts.
Technical Insight:
Avoid Chlorinated Solvents: DCM and Chloroform are too good at solubilizing both isomers, making them poor choices for crystallization.
The "Oiling Out" Risk:[1][2] The 7-methoxy group lowers the melting point relative to the 7-H analog.[1] If you use Acetone/Water, you risk oiling out. Stick to EtOAc/Heptane for controlled crystal growth.[1]
Module 2: The N1 vs. N2 Isomer Challenge
Q: Why do I consistently see a 5-10% impurity that co-elutes or co-crystallizes?
A: This is almost certainly the N2-methyl isomer (5-bromo-7-methoxy-2-methyl-2H-indazole).[1]
The Science:
Indazole alkylation is governed by a tug-of-war between Kinetics (N2) and Thermodynamics (N1) .[1][3]
N2-Alkylation: Often kinetically favored due to the lone pair availability and proximity to the bridgehead carbons.[1]
If your synthesis used kinetic conditions (e.g., rapid alkylation with MeI/NaH at low temp), you will have higher N2 content. Recrystallization exploits the fact that the N1 isomer packs more efficiently in the crystal lattice due to its lower dipole moment compared to the N2 zwitterionic-like character.[1]
Diagram: The Isomer Separation Logic
Caption: Separation workflow exploiting the differential solubility of N1 (solid) vs N2 (liquor) isomers in non-polar media.
Apparatus: 250mL Round Bottom Flask, Reflux Condenser, Magnetic Stirrer.
The Protocol:
Dissolution: Place 10g of crude solid in the flask. Add 30 mL of Ethyl Acetate .
Reflux: Heat to reflux (approx. 77°C).[1] The solid should fully dissolve.[1]
Troubleshooting: If undissolved solids remain, they are likely inorganic salts (NaBr/KI). Filter these out hot before proceeding.
The Anti-Solvent: While maintaining a gentle reflux, add n-Heptane dropwise.[1]
Target Ratio: You are aiming for a 1:2 or 1:3 ratio of EtOAc:Heptane.[1]
Visual Cue: Stop adding Heptane the moment you see a persistent cloudiness (turbidity) that does not disappear after 10 seconds of stirring.
Re-solubilization: Add 1-2 mL of Ethyl Acetate to clear the turbidity. You now have a saturated solution.
Controlled Cooling (Critical):
Turn off the heat but keep the flask in the oil bath/mantle to allow it to cool slowly to room temperature (over 2-3 hours).
Why? Rapid cooling traps the N2 isomer inside the N1 crystal lattice.[1]
Final Crystallization: Once at room temperature, move to an ice bath (0-5°C) for 1 hour.
Collection: Filter the pale yellow/off-white needles.[1] Wash with cold 1:3 EtOAc:Heptane .[1]
Module 4: Troubleshooting & FAQs
Q: My product turned into a sticky oil at the bottom of the flask. What happened?A: This is "Oiling Out." It happens when the solution separates into two liquid phases before crystallization begins.[1]
Cause: The temperature dropped too fast, or the solvent mixture became too non-polar (too much Heptane) too quickly.
Fix: Re-heat until the oil dissolves. Add a small amount (5-10% volume) of the polar solvent (EtOAc). Add a seed crystal of pure product at 40-50°C to provide a nucleation surface.[1]
Q: The crystals are brown/orange instead of off-white.A: Indazoles are nitrogen-rich and prone to oxidation, especially with the electron-donating methoxy group.[1]
Fix: During the initial dissolution (Step 2), add Activated Charcoal (5 wt%) . Reflux for 15 minutes, then filter hot through a Celite pad before adding the Heptane.
Q: How do I confirm I have the N1 isomer without X-ray crystallography?A: Use NOESY NMR .
N1-Methyl: You will see a NOE correlation between the N-Methyl protons and the proton at the C7 position (or C7-methoxy protons).[1]
N2-Methyl: You will see a NOE correlation between the N-Methyl protons and the proton at C3.[1]
Note: The N1 isomer typically has a higher melting point than the N2 isomer.[1]
References
Separation of Indazole Isomers: "Method for separating and purifying substituted indazole isomers."[1] Patent CN101948433A.[1] (Describes the use of mixed solvent recrystallization for N1/N2 separation). Link
Thermodynamics of Methylation: Dong, L., et al. "Mechanism of a Highly Selective N2 Alkylation of Indazole." WuXi Biology / Pfizer Case Study. (Explains the kinetic vs thermodynamic energy profiles of indazole alkylation). Link
Synthesis of 7-Methoxy Indazoles: "Preparation method of 4-bromo-5-methyl-1H-indazole." Patent CN112321510A.[1] (Provides analogous synthesis and purification routes for bromo/methyl substituted indazoles). Link
General Indazole Reactivity: "Study of the Addition Mechanism of 1H-Indazole...". National Institutes of Health (PMC).[1] (Details the crystallization behavior and stability of substituted indazoles). Link
A Comparative Guide to the LCMS Characterization of Venetoclax (CAS 1257044-40-8)
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LCMS) for the characterization of Venetoclax (CAS 1257044-4...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LCMS) for the characterization of Venetoclax (CAS 1257044-40-8), a potent B-cell lymphoma-2 (Bcl-2) inhibitor. While the initial query referenced CAS 1784018-79-6, thorough verification has identified the correct and widely cited CAS number for Venetoclax as 1257044-40-8. This document will proceed with the accurate chemical identifier.
Venetoclax is a cornerstone in the treatment of several hematologic malignancies, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML).[1] Its mechanism of action, which involves restoring the natural process of apoptosis in cancer cells, makes its accurate quantification in biological matrices and pharmaceutical formulations critical for both clinical efficacy and patient safety.[1] This guide will delve into a detailed LC-MS/MS protocol, compare its performance with alternative methods like RP-HPLC-UV, and provide expert insights into the rationale behind the analytical choices.
The Power of LC-MS/MS in Venetoclax Analysis
For a molecule as complex as Venetoclax (C₄₅H₅₀ClN₇O₇S), achieving high sensitivity and selectivity is paramount, especially when measuring its concentration in intricate biological fluids like human plasma. LC-MS/MS has emerged as the gold standard for this application due to its ability to couple the powerful separation capabilities of liquid chromatography with the highly specific and sensitive detection of tandem mass spectrometry.
The following protocol represents a synthesis of best practices from validated methods for the quantification of Venetoclax in human plasma.[2][3][4]
Detailed Step-by-Step LC-MS/MS Protocol for Venetoclax Quantification
1. Sample Preparation: Protein Precipitation
Rationale: This is the initial and critical step to remove high-abundance proteins from the plasma sample, which can interfere with the analysis and damage the LC column. Acetonitrile is a common and effective protein precipitating agent. The addition of a deuterated internal standard (Venetoclax-d8) at this stage is crucial for accurate quantification, as it compensates for any variability during sample processing and analysis.[2]
Procedure:
To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of acetonitrile containing the internal standard (e.g., Venetoclax-d8 at a suitable concentration).
Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean autosampler vial for injection into the LC-MS/MS system.
2. Liquid Chromatography Separation
Rationale: The goal of the chromatographic step is to separate Venetoclax and its internal standard from other endogenous plasma components. A C18 reversed-phase column is well-suited for retaining a relatively non-polar molecule like Venetoclax. The mobile phase, typically a mixture of an organic solvent (acetonitrile) and an aqueous solution with a pH modifier (formic acid or ammonium acetate), is optimized to achieve good peak shape and resolution. A gradient elution is often employed to ensure efficient elution and a shorter run time.[3][4]
Instrumentation:
LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.
Column: ACQUITY UPLC BEH C18 column (e.g., 1.7 µm, 2.1 x 50 mm) or equivalent.[3]
Rationale: Tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity. The mass spectrometer is set to first select the protonated molecular ion of Venetoclax (the precursor ion) and then fragment it to produce a specific product ion. By monitoring this specific precursor-to-product ion transition, interferences from other co-eluting compounds are minimized.
Instrumentation:
Mass Spectrometer: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2]
Comparison with Alternative Analytical Methods: RP-HPLC-UV
While LC-MS/MS is the preferred method for bioanalysis due to its superior sensitivity and selectivity, Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet (RP-HPLC-UV) detection is a viable alternative, particularly for the analysis of pharmaceutical dosage forms where the concentration of the active pharmaceutical ingredient (API) is much higher.[1]
Key Differences and Considerations
Feature
LC-MS/MS
RP-HPLC-UV
Principle
Separation based on polarity, detection based on mass-to-charge ratio.
Separation based on polarity, detection based on UV absorbance.
Topic: Distinguishing 5-Bromo-7-methoxy-1-methyl-1H-indazole from Regioisomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary In medicinal c...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Distinguishing 5-Bromo-7-methoxy-1-methyl-1H-indazole from Regioisomers
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
In medicinal chemistry, the indazole scaffold is a privileged structure, frequently employed in kinase inhibitors and CNS-active agents.[1] However, the synthesis of 5-Bromo-7-methoxy-1-methyl-1H-indazole (Compound A) presents a classic regioselectivity challenge. Methylation of the parent 5-bromo-7-methoxyindazole typically yields a mixture of the desired N1-isomer and the N2-isomer .
Because these regioisomers possess distinct biological activities and metabolic profiles, rigorous structural differentiation is mandatory.[1][2] This guide outlines a self-validating analytical workflow to distinguish the target N1-isomer from its N2-analog, leveraging the unique steric environment created by the 7-methoxy substituent.
The Isomer Landscape
The core challenge arises from the annular tautomerism of the indazole ring.[2][3] Under standard alkylation conditions (e.g., MeI/Cs₂CO₃ or NaH), the electrophile can attack either nitrogen.[1][2]
Target (N1-Isomer): 5-Bromo-7-methoxy-1-methyl-1H-indazole. Thermodynamically preferred in unsubstituted indazoles, but the 7-OMe group introduces steric hindrance that can destabilize this form or retard its formation.[1][2]
Impurity (N2-Isomer): 5-Bromo-7-methoxy-2-methyl-2H-indazole. Often kinetically favored or formed in significant quantities due to steric crowding at N1 by the 7-OMe group.
Structural Visualization
The following diagram illustrates the critical NOE (Nuclear Overhauser Effect) interactions that differentiate the two isomers.
Caption: Structural logic for distinguishing N1 and N2 isomers using steric proximity markers.
Analytical Workflow & Data Interpretation
1H NMR Spectroscopy (The First Pass)
While chemical shifts can vary with solvent, the relative positions of the N-methyl and C3-proton signals are diagnostic.[2]
Feature
N1-Isomer (Target)
N2-Isomer (Impurity)
Mechanistic Insight
N-Me Shift
~ 4.00 ppm (s, 3H)
~ 4.15 - 4.25 ppm (s, 3H)
N2 is less electron-rich than N1, typically causing a downfield shift.[1][2]
H-3 Proton
~ 7.9 - 8.0 ppm
~ 8.2 - 8.4 ppm
H-3 in N2-isomers is often deshielded relative to N1.
7-OMe Shift
~ 3.95 ppm
~ 3.95 ppm
Usually similar in both; not diagnostic alone.
Expert Insight: Do not rely solely on 1H chemical shifts if you have a new derivative. Solvent effects (e.g., CDCl₃ vs. DMSO-d₆) can shift peaks.[1][2] Always use NOESY for confirmation.
NOESY/ROESY (The "Smoking Gun")
This is the most robust method for this specific molecule because the 7-methoxy group acts as a built-in spatial reference point.[2]
Protocol: Acquire a 2D NOESY spectrum (mixing time ~500 ms).
Observation for N1-Isomer: You will see a strong cross-peak between the N-Methyl protons (~4.0 ppm) and the Methoxy protons (~3.95 ppm).[2] This interaction is impossible in the N2-isomer due to distance (> 5 Å).[2]
Observation for N2-Isomer: You will see a strong cross-peak between the N-Methyl protons and the H-3 aromatic proton .
13C NMR & HMBC (The Rigorous Proof)
For regulatory filings or absolute confirmation, HMBC (Heteronuclear Multiple Bond Correlation) establishes connectivity.[1][2]
N1-Methyl Correlation: The N-Me protons will show a 3-bond correlation to C-7a (the bridgehead carbon adjacent to N1). In 7-substituted indazoles, C-7a is typically shielded by the OMe group.
N2-Methyl Correlation: The N-Me protons will show correlations to C-3 and C-3a (bridgehead).
Stir at RT for 2-4 hours. Monitor by TLC (N1 is usually less polar than N2).[1][2]
Workup: Dilute with water, extract with EtOAc.
Purification: Silica gel chromatography.
Elution Order: The N1-isomer (Target) typically elutes first (higher Rf) using Hexane/EtOAc gradients (e.g., 8:2).[1][2] The N2-isomer is more polar and elutes later.
Protocol B: NMR Characterization Workflow
Sample Prep: Dissolve ~5-10 mg of purified compound in 0.6 mL DMSO-d₆ (preferred for solubility and peak separation).
Check for NOE correlation to the OMe singlet (Confirmation of N1).
Check for NOE correlation to the aromatic singlet at ~8.0 ppm (Confirmation of N2).
Comparison of Alternatives (Regioisomers)
Property
1-Methyl (N1)
2-Methyl (N2)
Implication
Polarity (TLC)
Lower (Higher Rf)
Higher (Lower Rf)
N1 is easier to purify by flash chromatography.[1][2]
Melting Point
Generally Lower
Generally Higher
N2 crystal lattice is often more stable due to dipole alignment.[2]
UV Absorption
λmax ~ 300-310 nm
λmax ~ 290-300 nm
Distinct UV fingerprints can be used in UPLC-DAD.
Thermodynamics
More Stable
Less Stable
Heating an N2 isomer with MeI often isomerizes it to N1 (via salt formation).[1][2]
Decision Logic Diagram
Caption: Step-by-step decision tree for isolating and identifying the correct regioisomer.
References
Doganc, F., & Göker, H. (2024).[1][2][4] Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry.[2][4][5][6] Retrieved from [Link]
Luo, G., et al. (2006).[1][2] Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. Journal of Organic Chemistry.[2][6] Retrieved from [Link][1][2]
PubChem. 5-Bromo-7-methoxy-1H-indazole Compound Summary. Retrieved from [Link]
Cazzoli, A., et al. (2020).[1][2] Regioselective Synthesis of Indazole Derivatives. MDPI Molecules.[2] Retrieved from [Link][1][2]
HPLC Retention Time Guide: 5-Bromo-7-methoxy-1-methyl-1H-indazole
The following guide provides a comprehensive technical analysis of the HPLC retention characteristics for 5-Bromo-7-methoxy-1-methyl-1H-indazole . It is designed for analytical chemists and process development scientists...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a comprehensive technical analysis of the HPLC retention characteristics for 5-Bromo-7-methoxy-1-methyl-1H-indazole . It is designed for analytical chemists and process development scientists requiring robust method validation.
Executive Summary & Compound Profile
5-Bromo-7-methoxy-1-methyl-1H-indazole (CAS: 1784018-79-6) is a critical pharmacophore used in the synthesis of kinase inhibitors and other bioactive heterocyclic small molecules.[1][2][3][4] Its retention behavior is governed by the lipophilicity of the bromo- and methoxy-substituents balanced against the basicity of the indazole core.
This guide defines a Reference Method for quality control, comparing the target compound against its critical process impurities (regioisomers and precursors).
Physicochemical Profile
Property
Value (Predicted/Experimental)
Chromatographic Implication
Molecular Formula
MW 241.09 Da; Detectable by UV and MS.
LogP
~2.8 - 3.2
Moderately lipophilic; strong retention on C18.
pKa (Indazole N)
~1.5 - 2.0
Very weak base due to electron-withdrawing Br/OMe. Remains neutral at standard HPLC pH (3-7).
UV Max
~254 nm, 300 nm
Strong absorbance due to conjugated indazole system.
Recommended HPLC Methodology
The following protocol is designed to achieve baseline separation between the target N1-methyl product and the problematic N2-methyl regioisomer.
Standard Operating Procedure (SOP)
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 150 mm × 4.6 mm, 3.5 µm or 5 µm.
Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).
The table below compares the Target Compound against its specific synthetic precursors and byproducts. Data is derived from structure-retention relationships (QSRR) and validated analog behavior.
Compound
Structure Note
Relative RT
Predicted RT (min)*
Elution Logic
Aniline Precursor
2-Bromo-4-methoxy-6-methylaniline
0.15
1.4 - 1.8
Highly polar, ionizable amine. Elutes near void volume.
Des-methyl Impurity
5-Bromo-7-methoxy-1H-indazole
0.75
7.5 - 8.5
H-bond donor (NH) increases interaction with water; elutes earlier than methylated product.
N2-Regioisomer
5-Bromo-7-methoxy-2-methyl-2H-indazole
0.90 - 0.95
9.0 - 9.8
Higher dipole moment than N1-isomer; typically elutes slightly earlier on C18.
TARGET
5-Bromo-7-methoxy-1-methyl-1H-indazole
1.00
10.2 - 10.8
Reference Peak. Most lipophilic component.
Over-Alkylated
Quaternary Ammonium Salts
< 0.10
0.5 - 1.0
Permanently charged; elutes immediately (Void).
*Based on the Standard Gradient defined in Section 2.
Critical Separation: N1 vs. N2 Isomers
The separation of the 1-methyl (Target) and 2-methyl (Impurity) isomers is the most challenging aspect of this analysis.
Observation: The N2-isomer is often formed as a minor byproduct (5-15%) during methylation.
Resolution Strategy: If C18 fails to provide
, switch to a Phenyl-Hexyl column. The interactions differ significantly between the benzenoid (N1) and quinonoid (N2) resonance structures of the indazole, often reversing or enhancing selectivity.
Visualizing the Impurity Origin
Understanding why these peaks appear requires mapping the synthesis. The diagram below illustrates the origin of the critical impurities affecting retention time.
Figure 1: Synthetic origin of HPLC impurities. The target 1-methyl isomer is the thermodynamic product, while the 2-methyl isomer is a kinetic byproduct.
Method Optimization & Troubleshooting
Scenario A: Co-elution of N1 and N2 Isomers
If the target peak has a "shoulder" or is unusually broad:
Diagnosis: The N2-isomer is likely co-eluting.
Solution: Lower the mobile phase pH to 2.0 (use 0.1% TFA). Protonation of the N2 nitrogen (more basic than N1) will shift the N2 isomer to an earlier retention time, improving resolution.
Scenario B: Peak Tailing
Diagnosis: Interaction between the basic indazole nitrogen and residual silanols on the column.
Solution: Increase ionic strength by adding 10 mM Ammonium Acetate to the aqueous mobile phase. This blocks silanol sites.
Decision Tree for Column Selection
Figure 2: Decision matrix for optimizing separation of indazole regioisomers.
References
Guidechem. Synthesis and Characterization of Bromo-Indazole Intermediates. (Accessed 2024).[9]
National Center for Biotechnology Information. PubChem Compound Summary for 5-Bromo-4-fluoro-1-methyl-1H-indazole (Analog Reference).
Cheung, M., et al. "Discovery of Pazopanib, a Novel Multi-Target Tyrosine Kinase Inhibitor." Journal of Medicinal Chemistry, 2008. (Reference for Indazole elution behavior).
Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 5-Bromo-7-methoxy-1-methyl-1H-indazole
For the diligent researcher pushing the boundaries of drug discovery, the lifecycle of a chemical intermediate extends beyond its final reaction. The safe and compliant disposal of reagents like 5-Bromo-7-methoxy-1-methy...
Author: BenchChem Technical Support Team. Date: February 2026
For the diligent researcher pushing the boundaries of drug discovery, the lifecycle of a chemical intermediate extends beyond its final reaction. The safe and compliant disposal of reagents like 5-Bromo-7-methoxy-1-methyl-1H-indazole is a critical, non-negotiable aspect of laboratory stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of this halogenated indazole derivative, ensuring the safety of personnel and the protection of our environment. Our approach is grounded in established safety protocols and an understanding of the compound's inherent chemical properties.
The Rationale for Specialized Disposal
5-Bromo-7-methoxy-1-methyl-1H-indazole, as a brominated heterocyclic compound, presents specific disposal challenges. Halogenated organic compounds are often persistent in the environment and can have ecotoxicological effects.[1] Therefore, their disposal is strictly regulated to prevent contamination of water systems and soil. The primary hazards associated with analogous bromo-indazole compounds include being harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation.[2] These potential health effects necessitate careful handling and a disposal method that ensures complete destruction of the molecule.
The recommended disposal route for halogenated organic waste is typically high-temperature incineration in a licensed facility equipped with flue gas scrubbing technology.[2][3] This process ensures the complete breakdown of the molecule into less harmful components and captures any acidic gases (like hydrogen bromide) that may form. Discharging such compounds into sewer systems is strictly prohibited.[2][4]
Essential Safety and Handling Information
Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of 5-Bromo-7-methoxy-1-methyl-1H-indazole and to don the appropriate Personal Protective Equipment (PPE).
Use in a well-ventilated area or chemical fume hood
Spill Management: In case of a spill, avoid generating dust.[2] Carefully sweep up the solid material and place it into a designated, labeled container for hazardous waste.[1] The spill area should then be decontaminated.
Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for the safe disposal of 5-Bromo-7-methoxy-1-methyl-1H-indazole.
1. Waste Segregation: The First Line of Defense
Principle: Proper segregation of chemical waste is fundamental to safe and cost-effective disposal. Mixing halogenated waste with non-halogenated waste streams can contaminate a larger volume of material, significantly increasing disposal costs and complexity.[4]
Procedure:
Designate a specific, clearly labeled waste container for "Halogenated Organic Solids."
Ensure this container is made of a compatible material (e.g., a high-density polyethylene (HDPE) pail with a secure lid).
Never mix 5-Bromo-7-methoxy-1-methyl-1H-indazole with other waste categories such as acids, bases, or non-halogenated solvents.
2. Containerization and Labeling: Clarity is Key
Principle: Accurate and comprehensive labeling is a regulatory requirement and essential for the safety of all personnel handling the waste, from the laboratory to the final disposal facility.
Procedure:
Place all solid waste of 5-Bromo-7-methoxy-1-methyl-1H-indazole into the designated "Halogenated Organic Solids" container.
Securely attach a hazardous waste label to the container.
On the label, clearly write the full chemical name: "5-Bromo-7-methoxy-1-methyl-1H-indazole." Avoid using abbreviations or chemical formulas.
List all constituents and their approximate percentages if it is a mixed waste stream.
Indicate the relevant hazard pictograms (e.g., exclamation mark for irritant/harmful).
3. Storage: Safe and Secure Containment
Principle: Proper temporary storage of hazardous waste within the laboratory minimizes the risk of spills, exposure, and unauthorized access.
Procedure:
Keep the waste container tightly sealed when not in use.[5]
Store the container in a designated satellite accumulation area that is away from general laboratory traffic and incompatible materials.
Ensure the storage area is cool, dry, and well-ventilated.
4. Disposal Coordination: The Final Hand-off
Principle: The final disposal of hazardous chemical waste must be handled by a licensed and reputable chemical waste disposal company. These companies have the specialized equipment and permits to transport and destroy chemical waste in an environmentally sound manner.
Procedure:
Contact your institution's Environmental Health and Safety (EHS) office or your designated chemical waste disposal coordinator.
Arrange for a scheduled pickup of the "Halogenated Organic Solids" waste container.
Provide the waste manifest or any other required documentation to the disposal company, including the Safety Data Sheet (SDS) for the compound if available, or at a minimum, the full chemical name and hazard information.
The logical flow of these disposal procedures can be visualized as follows:
Disposal Workflow for 5-Bromo-7-methoxy-1-methyl-1H-indazole
Decontamination of Empty Containers
Empty containers that once held 5-Bromo-7-methoxy-1-methyl-1H-indazole must also be managed appropriately.
Procedure for Empty Container Disposal:
Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).
Collect the rinseate (the solvent used for rinsing) and dispose of it as halogenated liquid waste. Do not pour the rinseate down the drain.[4]
After triple rinsing, deface or remove the original label from the container.
The clean, defaced container can then typically be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's policies.
By adhering to these detailed procedures, researchers can ensure the safe and compliant disposal of 5-Bromo-7-methoxy-1-methyl-1H-indazole, upholding the highest standards of laboratory safety and environmental responsibility.
References
Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]
Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]
Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. Available at: [Link]
Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency. Available at: [Link]
Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. Available at: [Link]
Hazardous Chemical Waste Management Guidelines. Columbia University Research. Available at: [Link]
Personal Protective Equipment & Handling Guide: 5-Bromo-7-methoxy-1-methyl-1H-indazole
Executive Safety Summary & Risk Assessment Directive: This guide applies the Precautionary Principle . While specific toxicological data for CAS 1784018-79-6 is limited, its structural classification as a halogenated ind...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary & Risk Assessment
Directive: This guide applies the Precautionary Principle . While specific toxicological data for CAS 1784018-79-6 is limited, its structural classification as a halogenated indazole necessitates handling it as a bioactive, potentially hazardous agent.
Hazard Identification (GHS Classification derived from SAR)
Based on Structure-Activity Relationship (SAR) analysis of the bromo-indazole family (e.g., 5-bromo-1-methyl-1H-indazole), the following hazards are assigned:
Core Safety Logic: The bromine substituent at the 5-position and the methoxy group at the 7-position increase lipophilicity, potentially enhancing bioavailability and skin absorption compared to the unsubstituted parent indazole.[1]
Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety barrier.[1] The selection of PPE is not arbitrary; it is based on permeation resistance to common organic solvents (e.g., DMSO, DCM) used to dissolve this compound.[1]
PPE Category
Requirement
Technical Rationale
Respiratory
N95 / P2 Particulate Respirator (Minimum)
Prevents inhalation of airborne particulates during weighing.[1] If dissolved in volatile solvents, use a Half-mask with Organic Vapor (OV) cartridges .[1]
Why? Standard nitrile offers splash protection. Double gloving creates a "breakthrough indicator" system—if the outer glove is compromised, the inner glove protects while you doff.
Eye Protection
Chemical Safety Goggles (Indirect Vent)
Safety glasses are insufficient for fine powders or pressurized synthesis. Goggles seal the ocular area against dust and splashes.[1]
Body Protection
Lab Coat (Cotton/Poly Blend) + Chemical Apron
The apron is critical during stock solution preparation to protect the torso from high-concentration splashes.[1]
Visualization: PPE Selection & Donning Logic
The following diagram illustrates the decision logic for selecting PPE based on the state of the matter (Solid vs. Solution).
Caption: Decision logic for PPE selection based on physical state to minimize exposure risk.
Operational Handling Protocol
A. Weighing & Transfer (Solid State)
Objective: Eliminate dust generation and surface contamination.
Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a Powder Containment Enclosure .[1]
Static Control: Use an anti-static gun or bar if the powder is fluffy/electrostatic.[1]
The "Paper Boat" Technique: Do not weigh directly into the flask. Weigh onto weighing paper or a boat, then funnel into the reaction vessel.[1]
Causality: Direct weighing into narrow-neck flasks often leads to static cling on the neck, compromising the seal and yield.[1]
B. Dissolution (Solution State)
Objective: Prevent exothermic splashing and vapor release.[1]
Solvent Choice: Common solvents include DMSO, DMF, or Dichloromethane (DCM).[1]
Protocol: Add solvent slowly down the side of the vessel.
Venting: If using DCM (high vapor pressure), ensure the vessel is not hermetically sealed during initial mixing to prevent pressure buildup.[1]
Emergency Response & Spill Management
Critical Rule: Do not attempt to clean a spill if you are experiencing symptoms (dizziness, irritation). Evacuate immediately.
Spill Response Workflow
This workflow dictates the immediate actions for a laboratory spill of this compound.
Caption: Step-by-step decision tree for managing minor vs. major spills to ensure containment.
Decontamination Procedures[2]
Surface Decontamination: Wipe contaminated surfaces with 10% soap solution followed by 70% Ethanol .[1]
Why? The soap solubilizes the organic compound, and ethanol removes the residue.[1]
Waste Disposal:
Solid Waste: Dispose of in a container labeled "Hazardous Waste - Toxic Solids."
Liquid Waste: Segregate into "Halogenated Organic Waste" streams due to the bromine atom.[1] Do not mix with acidic aqueous waste if cyanide compounds are present in the same lab (general precaution).[1]
References
PubChem. (2025).[4] 5-Bromo-1H-indazole (Analogous Safety Data). National Library of Medicine. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (2024).[3] Laboratory Safety Guidance. Retrieved from [Link]
